m-Cyanobenzoic acid-13C6

Core Science & Biosynthesis

m-Cyanobenzoic acid-13C6: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

m-Cyanobenzoic acid-13C6 is the stable isotope-labeled form of m-cyanobenzoic acid, where all six carbon atoms of the benzene ring have been replaced with the carbon-13 (¹³C) isotope. This isotopic labeling makes it an invaluable tool in various stages of research and drug development, primarily serving as a tracer and an internal standard for quantitative analyses. Its use in techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS) allows for precise and accurate quantification of its unlabeled counterpart and related analytes in complex biological matrices.[1] This guide provides a comprehensive overview of the technical details of m-cyanobenzoic acid-13C6, including its chemical properties, typical applications, and guidelines for its use in a research setting.

Chemical Properties and Identification

m-Cyanobenzoic acid-13C6 is a synthetic, isotopically labeled organic compound. The introduction of six ¹³C atoms results in a predictable mass shift from the natural abundance compound, which is fundamental to its application in mass spectrometry-based quantification.

Table 1: Chemical and Physical Properties

Property	Value	Reference
Chemical Name	m-Cyanobenzoic acid-13C6	N/A
Synonyms	3-Carboxybenzonitrile-13C6, 3-Cyanobenzoic acid-13C6, m-Carboxybenzonitrile-13C6	[1]
Molecular Formula	¹³C₆H₅NO₂	[1]
Molecular Weight	153.09 g/mol	Calculated
CAS Number	Not available	N/A
Appearance	White to off-white solid	Typical
Solubility	Soluble in organic solvents such as methanol, DMSO	[2]

Note: The CAS number for the unlabeled m-cyanobenzoic acid is 1877-72-1. A specific CAS number for the 13C6 labeled version is not consistently reported in public databases.

Synthesis and Purity

The synthesis of m-cyanobenzoic acid-13C6 involves multi-step chemical processes starting from a ¹³C-labeled precursor, typically a ¹³C₆-benzene derivative. While specific, detailed proprietary synthesis protocols are not publicly available, the general synthetic routes for cyanobenzoic acids can be adapted for isotopic labeling. These methods often involve the introduction of the cyano and carboxylic acid functionalities onto the labeled benzene ring through reactions such as Sandmeyer reaction or oxidation of a corresponding methyl group.

The quality of m-cyanobenzoic acid-13C6 is critical for its use as an internal standard. The key quality attributes are its chemical purity and isotopic purity.

Table 2: Typical Quality Specifications

Parameter	Specification	Analytical Method
Chemical Purity	≥98%	HPLC, LC-MS
Isotopic Purity	≥99 atom % ¹³C	Mass Spectrometry
Isotopic Enrichment	M+6	Mass Spectrometry

Note: These specifications are typical and may vary between suppliers. It is essential to refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific data. A representative CoA would provide precise values for chemical and isotopic purity, which are crucial for calculating the concentration of the internal standard solution accurately.

Applications in Research and Drug Development

The primary application of m-cyanobenzoic acid-13C6 is as an internal standard in quantitative bioanalysis using LC-MS or GC-MS.[1] In such assays, a known amount of the labeled standard is spiked into biological samples (e.g., plasma, urine) and calibration standards. The analyte and the internal standard are then extracted and analyzed simultaneously.

The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry for several reasons:

• Similar Physicochemical Properties: m-Cyanobenzoic acid-13C6 has nearly identical chemical and physical properties to the unlabeled analyte. This ensures that it behaves similarly during sample preparation steps like protein precipitation, liquid-liquid extraction, and solid-phase extraction, thus compensating for any analyte loss.

• Co-elution in Chromatography: In liquid chromatography, the labeled and unlabeled compounds typically co-elute, meaning they experience the same matrix effects (ionization suppression or enhancement) in the mass spectrometer source.

• Distinct Mass-to-Charge Ratio (m/z): The six-dalton mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, enabling independent quantification of each.

By calculating the ratio of the analyte's peak area to the internal standard's peak area, variations introduced during the analytical process can be normalized, leading to highly accurate and precise quantification.

Experimental Protocol: Use as an Internal Standard in LC-MS

While a specific, validated protocol for a particular analyte using m-cyanobenzoic acid-13C6 is not publicly available, a general workflow can be outlined. The following is a model protocol for the quantification of a hypothetical analyte in a biological matrix.

4.1. Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (IS-Stock): Accurately weigh a precise amount of m-cyanobenzoic acid-13C6 and dissolve it in a suitable solvent (e.g., methanol) to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Internal Standard Working Solution (IS-WS): Dilute the IS-Stock solution with the appropriate solvent to a concentration that will yield a robust signal in the LC-MS system and is appropriate for the expected analyte concentration range in the samples (e.g., 100 ng/mL).

4.2. Sample Preparation (Protein Precipitation)

• Pipette a known volume of the biological sample (e.g., 100 µL of plasma) into a microcentrifuge tube.

• Add a precise volume of the IS-WS (e.g., 10 µL) to the sample.

• Add a protein precipitating agent (e.g., 300 µL of acetonitrile).

• Vortex the mixture thoroughly to ensure complete protein precipitation.

• Centrifuge the sample to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS analysis.

4.3. LC-MS/MS Analysis

The chromatographic and mass spectrometric conditions need to be optimized for the specific analyte of interest.

Table 3: Exemplary LC-MS/MS Parameters

Parameter	Example Condition
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Optimized to separate the analyte from matrix components
Flow Rate	0.4 mL/min
Ionization Mode	Electrospray Ionization (ESI), negative or positive mode
MS/MS Transitions	Specific precursor-to-product ion transitions for both the analyte and m-cyanobenzoic acid-13C6

4.4. Data Analysis

The concentration of the analyte in the samples is determined by constructing a calibration curve. The calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentration of the analyte in the calibration standards. The concentration of the analyte in the unknown samples is then calculated from this curve.

Visualizing the Workflow

The following diagrams illustrate the general synthesis concept and the analytical workflow for using m-cyanobenzoic acid-13C6 as an internal standard.

Caption: Generalized synthetic pathway for m-Cyanobenzoic acid-13C6.

Caption: Experimental workflow for using m-Cyanobenzoic acid-13C6 as an internal standard.

Conclusion

m-Cyanobenzoic acid-13C6 is a critical tool for researchers and scientists in the field of drug development and other areas requiring highly accurate and precise quantification of organic molecules in complex matrices. Its properties as a stable isotope-labeled internal standard help to mitigate variability in analytical measurements, leading to reliable and reproducible results. While specific protocols will always need to be optimized for the analyte and matrix of interest, the principles and general workflow described in this guide provide a solid foundation for the successful implementation of m-cyanobenzoic acid-13C6 in quantitative assays. Researchers should always consult the supplier's Certificate of Analysis for lot-specific purity information to ensure the highest quality data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3-Cyanobenzoic acid | 1877-72-1 [chemicalbook.com]

m-Cyanobenzoic acid-13C6 synthesis and purity

An In-Depth Technical Guide to the Synthesis and Purity of m-Cyanobenzoic acid-13C6

Introduction

m-Cyanobenzoic acid, a key intermediate in the synthesis of pharmaceuticals and functional materials, is often required in an isotopically labeled form for use in metabolic studies, as a tracer, or as an internal standard for quantitative analysis by mass spectrometry.[1] This technical guide provides a comprehensive overview of a plausible synthetic route for m-Cyanobenzoic acid-13C6, where all six carbon atoms of the benzene ring are labeled with Carbon-13. Furthermore, it details the analytical methodologies crucial for the determination of both its chemical and isotopic purity, tailored for researchers, scientists, and professionals in drug development.

Synthesis of m-Cyanobenzoic acid-13C6

Proposed Synthetic Pathway

The overall transformation is as follows:

Toluene-13C6 → m-Nitrotoluene-13C6 → m-Toluidine-13C6 → m-Tolunitrile-13C6 → m-Cyanobenzoic acid-13C6

Caption: Proposed synthesis pathway for m-Cyanobenzoic acid-13C6.

Experimental Protocols

Step 1: Synthesis of m-Nitrotoluene-13C6

• Reaction Setup: In a three-necked flask equipped with a dropping funnel, a mechanical stirrer, and a thermometer, cool 50 mL of concentrated sulfuric acid to 0-5°C in an ice-salt bath.

• Nitration: Slowly add 10 g of Toluene-13C6 (commercially available with >99 atom % 13C) to the stirred sulfuric acid, ensuring the temperature does not exceed 10°C.

• Prepare a nitrating mixture by slowly adding 15 mL of concentrated nitric acid to 15 mL of concentrated sulfuric acid, keeping the mixture cool.

• Add the nitrating mixture dropwise to the Toluene-13C6 solution over a period of 1-2 hours, maintaining the reaction temperature between 5-10°C.

• Reaction Completion: After the addition is complete, allow the mixture to stir at room temperature for an additional 2 hours.

• Work-up: Carefully pour the reaction mixture onto 500 g of crushed ice. The crude product, a mixture of ortho, meta, and para isomers, will separate as an oil.

• Purification: Separate the oil, wash with water, then with a 5% sodium bicarbonate solution, and finally with water again. Dry the oil over anhydrous magnesium sulfate. The isomers are then separated by fractional distillation under reduced pressure to isolate m-Nitrotoluene-13C6.

Step 2: Synthesis of m-Tolunitrile-13C6 via Sandmeyer Reaction

This step involves the reduction of the nitro group to an amine, followed by diazotization and cyanation.

• Part A: Reduction to m-Toluidine-13C6

  • In a round-bottom flask, combine 10 g of m-Nitrotoluene-13C6, 50 mL of ethanol, and 20 g of iron filings.

  • Heat the mixture to reflux and add 5 mL of concentrated hydrochloric acid dropwise.

  • Continue refluxing for 3-4 hours until the reaction is complete (monitored by TLC).

  • Make the solution basic with sodium carbonate, and filter off the iron salts.

  • Remove the ethanol by distillation, and extract the resulting aqueous layer with diethyl ether.

  • Dry the ether extract over anhydrous potassium carbonate, and remove the ether by rotary evaporation to yield crude m-Toluidine-13C6.

• Part B: Sandmeyer Reaction [2][3]

  • Diazotization: Dissolve the crude m-Toluidine-13C6 in a mixture of 15 mL of concentrated hydrochloric acid and 30 mL of water. Cool the solution to 0-5°C in an ice bath.

  • Slowly add a solution of 5 g of sodium nitrite in 10 mL of water, keeping the temperature below 5°C. Stir for 30 minutes to form the diazonium salt solution.

  • Cyanation: In a separate flask, prepare a solution of 10 g of copper(I) cyanide and 15 g of potassium cyanide in 50 mL of water. Warm this solution to 60-70°C.

  • Slowly and carefully add the cold diazonium salt solution to the warm cyanide solution. Effervescence (release of N2 gas) will occur.[2]

  • After the addition is complete, heat the mixture on a steam bath for 1 hour.

  • Work-up: Cool the reaction mixture and extract with toluene. Wash the toluene extract with water, then with 10% sodium hydroxide solution, and finally with water.

  • Dry the organic layer over anhydrous calcium chloride and remove the toluene by distillation. The residue is purified by vacuum distillation to yield m-Tolunitrile-13C6.[4]

Step 3: Oxidation to m-Cyanobenzoic acid-13C6

• Reaction Setup: In a large round-bottom flask, place 5 g of m-Tolunitrile-13C6 and 200 mL of water.

• Oxidation: Heat the mixture to reflux and add 15 g of potassium permanganate in small portions over 2-3 hours. The purple color of the permanganate will disappear as it reacts.

• Continue refluxing until the purple color persists, indicating the completion of the oxidation.

• Work-up: Cool the reaction mixture and filter off the manganese dioxide precipitate.

• Acidify the clear filtrate with concentrated hydrochloric acid until precipitation of the product is complete.

• Purification: Collect the white precipitate of m-Cyanobenzoic acid-13C6 by filtration. The crude product can be purified by recrystallization from hot water or an ethanol/water mixture.[5] Dry the final product under vacuum.

Step	Starting Material	Product	Reagents	Expected Yield
1	Toluene-13C6	m-Nitrotoluene-13C6	HNO3, H2SO4	50-60%
2	m-Nitrotoluene-13C6	m-Tolunitrile-13C6	Fe/HCl; NaNO2/HCl; CuCN	65-75%
3	m-Tolunitrile-13C6	m-Cyanobenzoic acid-13C6	KMnO4, H2O	70-80%
Caption: Summary of the proposed synthesis steps and expected yields.

Purity Analysis

The final product must be rigorously analyzed to determine both its chemical purity (presence of non-labeled impurities) and its isotopic purity (the percentage of molecules that are fully 13C6-labeled).

Purity Analysis Workflow

Caption: Workflow for comprehensive purity analysis of m-Cyanobenzoic acid-13C6.

Methodologies for Purity Determination

1. Chemical Purity by High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the relative percentage of the main compound and any process-related impurities or degradation products.

• Protocol:

  • Sample Preparation: Prepare a stock solution of m-Cyanobenzoic acid-13C6 in a suitable solvent (e.g., acetonitrile/water) at a concentration of approximately 1 mg/mL.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 230 nm.

    • Injection Volume: 10 µL.

  • Analysis: The purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks.

2. Absolute Purity by Quantitative NMR (qNMR)

qNMR provides a direct measurement of the mass fraction of the analyte in a sample and is considered a primary ratio method.[6][7]

• Protocol:

  • Sample Preparation: Accurately weigh a specific amount of the m-Cyanobenzoic acid-13C6 sample and a certified internal standard (e.g., maleic acid, dimethyl sulfone) into an NMR tube.

  • Add a known volume of a deuterated solvent (e.g., DMSO-d6).

  • NMR Acquisition: Acquire a 1H NMR spectrum under quantitative conditions (e.g., long relaxation delay, calibrated 90° pulse).

  • Analysis: Integrate a well-resolved signal from the analyte and a signal from the internal standard. The absolute purity is calculated using the known masses, molecular weights, and integral values of the analyte and the standard.[8]

3. Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

HRMS is the definitive technique for determining the isotopic enrichment of the labeled compound.[9][10]

• Protocol:

  • Sample Preparation: Prepare a dilute solution of the sample (e.g., 1-10 µg/mL) in a suitable solvent for electrospray ionization (ESI), such as methanol or acetonitrile with 0.1% formic acid.

  • MS Acquisition: Infuse the sample directly or via LC into a high-resolution mass spectrometer (e.g., TOF or Orbitrap). Acquire the full scan mass spectrum in negative ion mode to observe the [M-H]- ion.

  • Analysis:

    • Identify the isotopologue cluster for the deprotonated molecule. For m-Cyanobenzoic acid-13C6 (unlabeled formula C8H5NO2, MW 147.13), the fully labeled compound ([13C6]C2H5NO2) will have a monoisotopic mass of approximately 153.05.

    • Measure the relative intensities of the M, M+1, M+2, etc., peaks for the unlabeled standard to determine the natural isotopic contribution.

    • Measure the intensities of the isotopologue peaks for the labeled sample (e.g., M+0 to M+6, where M is the mass of the unlabeled compound).

    • Correct the measured intensities of the labeled sample's isotopologues for the natural abundance of isotopes (e.g., 13C, 15N, 17O, 18O) to calculate the true isotopic enrichment.[11]

Parameter	HPLC / UPLC	qNMR	HRMS
Purpose	Chemical Purity (Relative)	Chemical Purity (Absolute)	Isotopic Purity & Enrichment
Typical Column	C18 Reverse Phase	N/A	N/A
Mobile Phase	Acetonitrile / Water with Acid	DMSO-d6 or CDCl3	Methanol or Acetonitrile
Detector	UV-Vis (DAD/PDA)	NMR Probe	TOF, Orbitrap
Typical Result	> 98% Purity by Area	97.5% w/w Purity	99.2 atom % 13C
Caption: Typical analytical parameters and expected results for purity assessment.

Conclusion

This guide outlines a robust and plausible approach for the synthesis of m-Cyanobenzoic acid-13C6, a valuable tool for advanced scientific research. The multi-step synthesis, beginning with commercially available Toluene-13C6, utilizes standard and scalable chemical transformations. The successful application of this labeled compound is contingent upon rigorous purity analysis. The described combination of chromatographic (HPLC) and spectroscopic (qNMR, HRMS) techniques provides a comprehensive framework for ensuring the high chemical and isotopic purity required by researchers and drug development professionals.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 3-Tolunitrile | C8H7N | CID 12104 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 6. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ethz.ch [ethz.ch]
• 9. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. almacgroup.com [almacgroup.com]
• 11. Measurement of the isotope enrichment of stable isotope-labeled proteins using high-resolution mass spectra of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: m-Cyanobenzoic acid-13C6

For Researchers, Scientists, and Drug Development Professionals

Introduction

m-Cyanobenzoic acid-13C6 is a stable isotope-labeled derivative of m-cyanobenzoic acid, a molecule of interest in various chemical and pharmaceutical research areas. The incorporation of six carbon-13 isotopes into the benzene ring provides a distinct mass shift, making it an invaluable tool for a range of analytical applications. This technical guide provides a comprehensive overview of m-Cyanobenzoic acid-13C6, including its properties, common applications with detailed experimental protocols, and relevant workflow diagrams. While a specific CAS number for m-Cyanobenzoic acid-13C6 is not separately assigned, it is often referenced under the CAS number of its unlabeled counterpart, 1877-72-1 .

Physicochemical Properties

Stable isotope labeling with 13C does not significantly alter the chemical properties of the molecule, but it results in a higher molecular weight compared to the unlabeled compound. This mass difference is the basis for its utility in quantitative analysis.

Property	Value	Reference
Chemical Formula	¹³C₆C₂H₅NO₂	N/A
Molecular Weight	153.08 g/mol	Calculated
Appearance	White to off-white solid	N/A
Solubility	Soluble in organic solvents such as DMSO and methanol.	N/A

Applications in Research and Drug Development

The primary application of m-Cyanobenzoic acid-13C6 is as an internal standard in quantitative analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS). It is also utilized as a tracer in metabolic studies to elucidate biochemical pathways.

Internal Standard in Quantitative LC-MS Analysis

Stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry because they co-elute with the analyte of interest and experience similar ionization effects, thus correcting for matrix effects and variations during sample preparation and analysis.

Experimental Protocol: Quantification of a Target Analyte in a Biological Matrix using m-Cyanobenzoic acid-13C6 as an Internal Standard

This protocol outlines a general procedure for the use of m-Cyanobenzoic acid-13C6 as an internal standard for the quantification of an analogous analyte in a biological sample, such as plasma.

1. Materials and Reagents:

• m-Cyanobenzoic acid-13C6 (Internal Standard, IS)

• Target analyte (unlabeled)

• Control biological matrix (e.g., human plasma)

• Acetonitrile (ACN) with 0.1% formic acid (Protein precipitation solvent)

• Methanol (for stock solutions)

• Ultrapure water with 0.1% formic acid (Mobile phase A)

• Acetonitrile with 0.1% formic acid (Mobile phase B)

• Analytical column (e.g., C18 reverse-phase column)

2. Sample Preparation:

• Prepare stock solutions of the target analyte and the IS (m-Cyanobenzoic acid-13C6) in methanol at a concentration of 1 mg/mL.

• Prepare a working solution of the IS by diluting the stock solution with 50:50 acetonitrile:water to a final concentration of 100 ng/mL.

• Spike 50 µL of the control biological matrix with the target analyte to prepare calibration standards and quality control (QC) samples.

• To 50 µL of each calibration standard, QC sample, and unknown sample, add 10 µL of the IS working solution (100 ng/mL).

• Add 200 µL of cold acetonitrile with 0.1% formic acid to precipitate proteins.

• Vortex the samples for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS analysis.

3. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Ionization Mode: Negative Ion Electrospray (ESI-).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Target Analyte: (Specific precursor ion) -> (Specific product ion)

  • m-Cyanobenzoic acid-13C6 (IS): m/z 152.0 -> (Specific product ion, to be determined experimentally)

4. Data Analysis:

• Create a calibration curve by plotting the peak area ratio of the analyte to the IS against the nominal concentration of the calibration standards.

• Perform a linear regression analysis of the calibration curve.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: Workflow for quantitative analysis using an internal standard.

Metabolic Tracer Studies

m-Cyanobenzoic acid-13C6 can be used as a tracer to follow the metabolic fate of the cyanobenzoic acid moiety in biological systems. By tracking the incorporation of the 13C label into downstream metabolites, researchers can elucidate metabolic pathways and fluxes.

Experimental Protocol: In Vitro Metabolic Fate Analysis of m-Cyanobenzoic acid-13C6 in Liver Microsomes

This protocol describes a general procedure to investigate the metabolism of m-Cyanobenzoic acid-13C6 in a liver microsome model.

1. Materials and Reagents:

• m-Cyanobenzoic acid-13C6

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, G6P-dehydrogenase, and NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (quenching solution)

2. Incubation Procedure:

• Pre-warm a solution of HLMs (e.g., 0.5 mg/mL) in phosphate buffer at 37°C.

• Add m-Cyanobenzoic acid-13C6 to the HLM solution to a final concentration of 1 µM.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate the mixture at 37°C with gentle shaking.

• At various time points (e.g., 0, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quench the reaction by adding the aliquot to 3 volumes of cold acetonitrile.

• Centrifuge the samples to pellet the precipitated proteins.

• Analyze the supernatant for the parent compound and potential metabolites by LC-MS/MS.

3. LC-MS/MS Analysis for Metabolite Identification:

• Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to acquire full-scan MS and data-dependent MS/MS data.

• Monitor for the disappearance of the parent compound (m/z 152.0 for the [M-H]⁻ ion).

• Search for potential metabolites by looking for mass shifts corresponding to common metabolic transformations (e.g., +16 Da for hydroxylation, +176 Da for glucuronidation). The presence of the 13C6 isotopic pattern in the product ion spectra will confirm that the detected species are metabolites of m-Cyanobenzoic acid-13C6.

Caption: Workflow for in vitro metabolic tracer studies.

Conclusion

m-Cyanobenzoic acid-13C6 is a powerful tool for researchers in the fields of analytical chemistry, drug metabolism, and pharmacokinetics. Its use as an internal standard ensures accurate and precise quantification of target analytes in complex matrices. Furthermore, as a metabolic tracer, it enables the detailed investigation of metabolic pathways. The experimental protocols provided in this guide offer a starting point for the application of m-Cyanobenzoic acid-13C6 in various research settings.

In-Depth Technical Guide: m-Cyanobenzoic acid-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of m-Cyanobenzoic acid-13C6, a stable isotope-labeled compound increasingly utilized in advanced research. This document details its fundamental properties, applications in drug development and metabolic research, and protocols for its use.

Core Compound Properties

m-Cyanobenzoic acid, also known as 3-carboxybenzonitrile, is an aromatic compound featuring both a carboxylic acid and a nitrile functional group. The stable isotope-labeled version, m-Cyanobenzoic acid-13C6, incorporates six 13C atoms in its benzene ring, rendering it an invaluable tool for mass spectrometry-based analytical techniques.

Quantitative Data Summary

The key quantitative properties of m-Cyanobenzoic acid and its 13C6 isotopologue are summarized in the table below for easy comparison.

Property	m-Cyanobenzoic acid	m-Cyanobenzoic acid-13C6
Molecular Formula	C₈H₅NO₂	¹³C₆C₂H₅NO₂
Molecular Weight	147.13 g/mol [1]	153.05 g/mol
CAS Number	1877-72-1[1]	Not available
Appearance	Light yellow or yellow crystals[1]	White to off-white solid
Purity	≥98%[1]	Typically ≥98%

Applications in Research and Drug Development

The primary utility of m-Cyanobenzoic acid-13C6 lies in its application as a tracer and an internal standard in various stages of drug discovery and development. Stable isotope labeling offers a non-radioactive and safe method to track molecules in biological systems.[2]

Metabolic Tracing and Flux Analysis

m-Cyanobenzoic acid-13C6 can be used as a tracer in metabolic studies.[3] By introducing the labeled compound into a biological system, researchers can track its metabolic fate, elucidating metabolic pathways and identifying novel metabolites. This is particularly crucial for understanding the metabolism of drug candidates and their potential toxicities.[2] 13C-Metabolic Flux Analysis (13C-MFA) is a powerful technique to quantify the rates of metabolic reactions within a cell.[4][5]

Internal Standard for Quantitative Analysis

In bioanalytical methods such as liquid chromatography-mass spectrometry (LC-MS), m-Cyanobenzoic acid-13C6 serves as an ideal internal standard.[3] Its chemical properties are nearly identical to the unlabeled analyte, but its increased mass allows for clear differentiation in a mass spectrometer. This co-elution and similar ionization efficiency corrects for variations in sample preparation and instrument response, leading to highly accurate and precise quantification of the unlabeled compound in complex biological matrices. Using 13C-labeled internal standards is often preferred over deuterium-labeled ones as they tend to have less chromatographic shift.

Precursor for Labeled Bioactive Molecules

m-Cyanobenzoic acid is a known intermediate in the synthesis of various pharmaceuticals, including the anticoagulant Betrixaban and the hemostatic agent p-aminomethylbenzoic acid.[6] As such, m-Cyanobenzoic acid-13C6 can be a critical starting material for the synthesis of 13C-labeled versions of these and other bioactive molecules, enabling detailed pharmacokinetic and pharmacodynamic (PK/PD) studies.

Experimental Protocols

Synthesis of m-Cyanobenzoic acid-13C6 (Analogous Method)

A key step in the synthesis of many labeled benzoic acids is the carboxylation of a Grignard reagent with 13CO2 or the hydrolysis of a benzonitrile precursor synthesized with a 13C-labeled cyanide source. For a fully labeled benzene ring, the synthesis would start with a commercially available 13C6-benzene or a similar precursor like 13C6-aniline.

Protocol for Metabolic Flux Analysis using LC-MS

This protocol outlines a general workflow for a 13C metabolic flux analysis (13C-MFA) experiment using a labeled tracer like m-Cyanobenzoic acid-13C6.

Objective: To determine the metabolic fate and quantify the flux of m-Cyanobenzoic acid through relevant metabolic pathways in a cell culture model.

Methodology:

• Cell Culture and Labeling:

  • Culture cells of interest to a desired confluency.

  • Replace the standard medium with a medium containing a known concentration of m-Cyanobenzoic acid-13C6.

  • Incubate the cells for a predetermined time course to allow for uptake and metabolism of the labeled compound.

• Metabolite Extraction:

  • Aspirate the medium and wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Quench metabolism by adding a cold solvent mixture (e.g., 80% methanol).

  • Scrape the cells and collect the cell lysate.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant containing the metabolites.

• LC-MS/MS Analysis:

  • Analyze the metabolite extracts using a high-resolution mass spectrometer coupled with a liquid chromatography system (e.g., UPLC-QTOF MS).

  • Employ a suitable chromatographic method (e.g., reversed-phase or HILIC) to separate the metabolites.

  • The mass spectrometer should be operated in a full scan mode or a targeted SIM mode to detect the mass isotopologues of the parent compound and its expected metabolites.

• Data Analysis:

  • Process the raw LC-MS data to identify and quantify the different mass isotopologues for each metabolite of interest.

  • Correct for the natural abundance of 13C.

  • Use the mass isotopologue distribution (MID) data to calculate metabolic fluxes using specialized software (e.g., INCA, Metran).

Visualizations

Experimental Workflow for 13C Metabolic Flux Analysis

Caption: Workflow for 13C Metabolic Flux Analysis.

General Kinase Signaling Pathway

While m-Cyanobenzoic acid itself is not a direct modulator of signaling pathways, its derivatives are used as intermediates in the synthesis of kinase inhibitors. This diagram illustrates a generic kinase signaling pathway that such inhibitors might target.

Caption: Generic Kinase Signaling Pathway Inhibition.

References

• 1. Proposing a validation scheme for 13C metabolite tracer studies in high-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 5. Using Multiple Tracers for 13C Metabolic Flux Analysis | Springer Nature Experiments [experiments.springernature.com]
• 6. 4-Cyanobenzoic Acid|98%|CAS 619-65-8 [benchchem.com]

An In-Depth Technical Guide to Metabolic Flux Analysis Using m-Cyanobenzoic Acid-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: There is currently a lack of published scientific literature detailing the specific metabolic fate and metabolic flux analysis of m-cyanobenzoic acid in mammalian cells. This guide, therefore, presents a comprehensive theoretical and practical framework for designing and conducting such studies, based on established principles of xenobiotic metabolism and ¹³C-MFA. All proposed pathways, protocols, and data are hypothetical and intended to serve as a starting point for research.

Introduction to m-Cyanobenzoic Acid-¹³C₆ in Metabolic Flux Analysis

Metabolic Flux Analysis (MFA) is a powerful technique used to quantify the rates (fluxes) of metabolic reactions within a biological system. By introducing a stable isotope-labeled substrate, such as m-cyanobenzoic acid-¹³C₆, researchers can trace the path of the labeled atoms through metabolic pathways. This provides a detailed snapshot of cellular metabolism, offering insights into disease states, drug effects, and metabolic engineering strategies.

m-Cyanobenzoic acid-¹³C₆ is a stable isotope-labeled analog of m-cyanobenzoic acid, where the six carbon atoms of the benzene ring are replaced with the ¹³C isotope. This labeling allows for the sensitive and specific tracking of the molecule and its metabolites using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Hypothetical Metabolic Pathways of m-Cyanobenzoic Acid

Based on the known metabolism of similar aromatic compounds, two primary metabolic pathways for m-cyanobenzoic acid in mammalian cells can be hypothesized:

• Phase II Glycine Conjugation: The carboxylic acid group of m-cyanobenzoic acid is likely to undergo conjugation with the amino acid glycine. This is a common detoxification pathway for aromatic carboxylic acids, catalyzed by glycine N-acyltransferase.[1][2][3] The resulting metabolite would be m-cyanohippuric acid.

• Phase I Hydrolysis of the Cyano Group: The cyano group (-C≡N) can be hydrolyzed to a carboxylic acid group (-COOH), a reaction that can occur enzymatically. This would convert m-cyanobenzoic acid into isophthalic acid (benzene-1,3-dicarboxylic acid).

These two pathways may occur simultaneously, and the predominant route of metabolism would determine the major labeled metabolites observed in an MFA experiment.

Caption: Hypothetical metabolic pathways of m-cyanobenzoic acid-¹³C₆.

Theoretical Experimental Design for ¹³C-MFA

A typical MFA experiment using m-cyanobenzoic acid-¹³C₆ would involve the following key steps:

Caption: General experimental workflow for ¹³C-MFA.

Detailed Experimental Protocols

Protocol 1: Cell Culture and Labeling

• Cell Seeding: Plate mammalian cells of interest (e.g., HepG2, a human liver cancer cell line) in appropriate culture vessels and grow to a desired confluency (typically 70-80%).

• Media Preparation: Prepare fresh culture medium containing a known concentration of m-cyanobenzoic acid-¹³C₆. The optimal concentration should be determined empirically but can start in the range of 10-100 µM.

• Labeling: Remove the existing medium from the cells, wash once with phosphate-buffered saline (PBS), and add the prepared labeling medium.

• Incubation: Incubate the cells for a specific period to allow for the uptake and metabolism of the labeled compound. A time-course experiment (e.g., 0, 2, 4, 8, 12, 24 hours) is recommended to determine the time to reach isotopic steady-state.

Protocol 2: Metabolite Quenching and Extraction

• Quenching: To halt metabolic activity, rapidly aspirate the labeling medium and wash the cells with ice-cold PBS. Immediately add a quenching solution, such as 80% methanol pre-chilled to -80°C.

• Cell Lysis: Scrape the cells in the quenching solution and transfer the cell suspension to a microcentrifuge tube.

• Extraction: Vortex the cell suspension vigorously and incubate at -20°C for at least 1 hour to precipitate proteins.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Sample Collection: Carefully collect the supernatant containing the extracted metabolites.

Protocol 3: LC-MS/MS Analysis

• Sample Preparation: Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator. Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol).

• Chromatographic Separation: Inject the reconstituted sample onto a liquid chromatography system. A reverse-phase column (e.g., C18) is typically suitable for separating aromatic acids and their conjugates.

• Mass Spectrometry Detection: Analyze the eluent from the LC system using a tandem mass spectrometer (MS/MS) operating in negative ion mode, which is generally more sensitive for acidic compounds.

• Data Acquisition: Use a multiple reaction monitoring (MRM) method to specifically detect and quantify m-cyanobenzoic acid-¹³C₆ and its predicted metabolites.

Quantitative Data Presentation (Hypothetical)

The following tables represent hypothetical quantitative data that could be obtained from a ¹³C-MFA experiment with m-cyanobenzoic acid-¹³C₆.

Table 1: Intracellular Concentrations of m-Cyanobenzoic Acid-¹³C₆ and its Metabolites

Time (hours)	m-Cyanobenzoic Acid-¹³C₆ (µM)	m-Cyanohippuric Acid-¹³C₆ (µM)	Isophthalic Acid-¹³C₆ (µM)
0	0.00	0.00	0.00
2	5.2 ± 0.4	1.1 ± 0.1	0.2 ± 0.05
4	8.9 ± 0.7	3.5 ± 0.3	0.5 ± 0.08
8	12.1 ± 1.0	7.8 ± 0.6	0.9 ± 0.1
12	11.8 ± 0.9	10.2 ± 0.8	1.0 ± 0.1
24	11.5 ± 0.9	10.5 ± 0.9	1.1 ± 0.1

Table 2: Calculated Metabolic Fluxes

Metabolic Flux	Flux Rate (µmol/g protein/hr)
Uptake of m-Cyanobenzoic Acid-¹³C₆	2.5 ± 0.2
Glycine Conjugation	1.8 ± 0.15
Cyano Group Hydrolysis	0.3 ± 0.04

Data Analysis and Interpretation

The analysis of ¹³C-MFA data involves several steps:

• Metabolite Identification: Putative identification of metabolites is based on their retention times and mass-to-charge ratios (m/z) compared to authentic standards.

• Quantification: The concentration of each metabolite is determined by comparing its peak area to a standard curve generated from known concentrations of the unlabeled compound.

• Isotopic Labeling Analysis: The mass isotopomer distribution (MID) of each metabolite is determined from the MS data. The MID represents the relative abundance of molecules with different numbers of ¹³C atoms.

• Flux Calculation: The MIDs and extracellular flux rates (uptake and secretion rates) are used as inputs for a computational model that estimates the intracellular metabolic fluxes.

Caption: Data analysis workflow for ¹³C-MFA.

Conclusion and Future Directions

The use of m-cyanobenzoic acid-¹³C₆ in metabolic flux analysis holds promise for elucidating the metabolic fate of this compound and its impact on cellular metabolism. The theoretical framework presented here provides a solid foundation for designing and conducting the necessary experiments. Future research should focus on:

• Definitive identification of metabolites: Using high-resolution mass spectrometry and NMR to confirm the structures of the metabolites of m-cyanobenzoic acid.

• Enzyme identification: Identifying the specific enzymes responsible for the metabolism of m-cyanobenzoic acid.

• Application in disease models: Using m-cyanobenzoic acid-¹³C₆ to probe metabolic alterations in various disease models, such as cancer and metabolic disorders.

By systematically addressing these points, the scientific community can fully realize the potential of m-cyanobenzoic acid-¹³C₆ as a valuable tool in metabolic research.

References

• 1. A new perspective on the importance of glycine conjugation in the metabolism of aromatic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A new perspective on the importance of glycine conjugation in the metabolism of aromatic acids | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide to 13C Labeling in Metabolomics for Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope tracing using 13C-labeled substrates is a powerful and indispensable technique in metabolic research, offering a quantitative lens through which to view the intricate network of biochemical reactions within a cell.[1][2] By replacing the naturally abundant carbon-12 (¹²C) with the heavy isotope carbon-13 (¹³C) in a substrate, researchers can trace the journey of carbon atoms through metabolic pathways.[3] This methodology, particularly when coupled with analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, provides a detailed snapshot of cellular metabolism.[1][3] For professionals in drug development, this approach is critical for understanding disease metabolism, identifying novel therapeutic targets, and elucidating the mechanisms of drug action and resistance.[1][2]

This guide provides a comprehensive overview of the core principles of 13C labeling in metabolomics, detailed experimental protocols, data analysis workflows, and its applications in drug development.

Core Principles of 13C Metabolic Flux Analysis

The central tenet of 13C metabolic flux analysis (13C-MFA) is the introduction of a 13C-labeled substrate, such as [U-¹³C]-glucose (where all six carbons are ¹³C), into a biological system.[1] As cells metabolize this labeled substrate, the ¹³C atoms are incorporated into various downstream metabolites. The specific pattern of ¹³C enrichment in these metabolites, known as the mass isotopomer distribution (MID), is a direct reflection of the activity of the metabolic pathways involved.[1] Different metabolic routes will produce distinct labeling patterns in downstream molecules.[4] By measuring these MIDs, researchers can infer the relative and absolute rates of reactions, a concept known as metabolic flux.[4][5]

13C-MFA is considered the gold standard for quantifying intracellular reaction rates because the isotopic labeling measurements provide a wealth of redundant data that significantly enhance the accuracy of flux estimations.[3][4]

Key Concepts:

• Isotopes: Atoms of the same element with different numbers of neutrons. ¹³C is a stable, non-radioactive isotope of carbon.[6]

• Isotopologues: Molecules that differ only in their isotopic composition. For a metabolite with 'n' carbon atoms, there can be isotopologues with 0 to n ¹³C atoms, denoted as M+0, M+1, ..., M+n.[7]

• Mass Isotopomer Distribution (MID): The fractional abundance of each isotopologue of a specific metabolite.[3][7] This is the primary quantitative data obtained from MS-based 13C labeling experiments.

• Metabolic Flux: The rate of turnover of molecules through a metabolic pathway.

Experimental Design and Workflow

A successful 13C labeling experiment requires careful planning and execution. The general workflow encompasses several key stages, from the selection of an appropriate tracer to the final data analysis.[1][3]

1. Tracer Selection: The choice of the 13C-labeled substrate is a critical first step.[3] The selection depends on the specific metabolic pathways being interrogated. For instance, to study glycolysis and the TCA cycle, uniformly labeled glucose ([U-¹³C]-glucose) is often used.[1] Other tracers, such as specifically labeled glucose (e.g., [1,2-¹³C]-glucose) or labeled amino acids like glutamine, can provide more detailed information about specific pathway activities.[4]

2. Cell Culture and Labeling: Cells are cultured in a defined medium where the primary carbon source is replaced with its 13C-labeled counterpart.[1][2] It is crucial to allow the cells to reach a metabolic steady state during the labeling period to ensure that the observed labeling patterns accurately reflect the intracellular fluxes.[5]

3. Metabolite Extraction: After the labeling period, metabolic activity is rapidly quenched, and intracellular metabolites are extracted. This step is critical to prevent any changes in metabolite levels or labeling patterns after the experiment is terminated.[8]

4. Analytical Measurement: The extracted metabolites are then analyzed using either mass spectrometry (GC-MS or LC-MS) or NMR spectroscopy to determine the mass isotopomer distributions.[1][4]

• Mass Spectrometry (MS): MS separates ions based on their mass-to-charge ratio (m/z). The incorporation of ¹³C results in a predictable mass shift, allowing for the quantification of different isotopologues.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide detailed information about the positional labeling of carbons within a metabolite, which can be highly informative for resolving complex flux patterns.[1] While less sensitive than MS, NMR offers unique advantages in determining the specific location of ¹³C atoms.[9][10]

5. Data Analysis and Flux Calculation: The measured MIDs are then used in conjunction with a stoichiometric model of the metabolic network to calculate the intracellular fluxes. This typically involves computational software that fits the experimental data to the model to estimate the flux distribution that best explains the observed labeling patterns.[4]

Experimental Workflow for 13C Labeling in Metabolomics

Caption: A generalized workflow for a 13C metabolic flux analysis experiment.

Detailed Experimental Protocols

Protocol 1: Cell Culture and 13C-Glucose Labeling

This protocol provides a general guideline for labeling adherent mammalian cells with [U-¹³C]-glucose.

• Materials:

  • Cell line of interest

  • Complete cell culture medium (e.g., DMEM)

  • Fetal Bovine Serum (FBS), dialyzed

  • Penicillin-Streptomycin solution

  • Phosphate-Buffered Saline (PBS)

  • Glucose-free DMEM

  • [U-¹³C]-glucose

  • Cell culture plates/flasks

• Procedure:

  • Cell Seeding: Seed cells at a density that allows them to reach 70-80% confluency at the time of labeling.[8]

  • Acclimatization (Optional but Recommended): One day before the labeling experiment, switch the cells to a medium containing dialyzed FBS to reduce the concentration of unlabeled glucose and other carbon sources.

  • Labeling Medium Preparation: Prepare the labeling medium by supplementing glucose-free DMEM with the desired concentration of [U-¹³C]-glucose (e.g., 10 mM) and dialyzed FBS.

  • Labeling: Aspirate the old medium, wash the cells once with sterile PBS, and add the pre-warmed labeling medium.[8]

  • Incubation: Incubate the cells for a time course determined by the expected metabolic rates of the cell line.[8] For steady-state analysis, this is typically at least 24 hours.

Protocol 2: Metabolite Extraction

• Objective: To rapidly quench metabolism and extract intracellular metabolites.[8]

• Materials:

  • Cold PBS

  • Extraction solvent (e.g., 80:20 methanol:water, pre-chilled to -80°C)

  • Cell scraper

  • Centrifuge

• Procedure:

  • Quenching: Place the cell culture plate on ice. Aspirate the labeling medium and immediately wash the cells twice with ice-cold PBS.

  • Extraction: Add the pre-chilled extraction solvent to the plate. Scrape the cells and collect the cell lysate into a microcentrifuge tube.

  • Centrifugation: Centrifuge the lysate at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet cell debris and proteins.

  • Collection: Collect the supernatant containing the polar metabolites for analysis.

Data Presentation and Interpretation

The primary data from a 13C labeling experiment is the mass isotopologue distribution (MID) for various metabolites. This quantitative data is typically summarized in tables for clear comparison between different experimental conditions.

Table 1: Hypothetical Mass Isotopologue Distribution (MID) for Citrate

This table shows hypothetical MID data for citrate from two different cell lines grown with [U-¹³C]-glucose.

Isotopologue	Cell Line A (Fractional Abundance)	Cell Line B (Fractional Abundance)
M+0	0.05	0.15
M+1	0.02	0.05
M+2	0.25	0.40
M+3	0.08	0.10
M+4	0.45	0.20
M+5	0.10	0.05
M+6	0.05	0.05

Interpretation: The differences in the MID of citrate between Cell Line A and Cell Line B suggest significant alterations in the TCA cycle activity or the contribution of other carbon sources to the citrate pool. For example, the higher abundance of M+4 citrate in Cell Line A could indicate a greater reliance on glucose-derived acetyl-CoA for citrate synthesis.

Central Carbon Metabolism and 13C Labeling

Caption: Tracing 13C from glucose through central carbon metabolism.

Applications in Drug Development

13C labeling is a cornerstone technique in modern drug development, providing critical insights at various stages of the pipeline.

• Target Identification and Validation: By elucidating the metabolic reprogramming that occurs in diseases like cancer, 13C-MFA can help identify metabolic enzymes or pathways that are essential for disease progression and represent novel drug targets.[2]

• Mechanism of Action Studies: This technique can determine how a drug alters metabolic networks to exert its effects.[2] By tracing the metabolic fate of a 13C-labeled nutrient in the presence of a drug, researchers can confirm drug-target engagement and understand the downstream metabolic consequences.[3]

• Pharmacodynamic Biomarker Discovery: 13C labeling can be used to identify metabolic biomarkers that reflect the biological activity of a drug. These biomarkers can then be used in clinical trials to monitor treatment response.

• Toxicity and Off-Target Effects: Alterations in metabolic fluxes in non-target tissues or pathways can indicate potential toxicity or off-target effects of a drug candidate.

Drug Action on a Metabolic Pathway

Caption: A drug inhibiting an enzyme in a metabolic pathway.

13C labeling in metabolomics is a sophisticated and powerful technique that provides unparalleled insights into the functional state of cellular metabolism.[1] For researchers and professionals in drug development, 13C-MFA offers a quantitative framework to understand disease metabolism, identify novel drug targets, and elucidate mechanisms of drug action and resistance. While the experimental and computational aspects can be complex, the depth of information gained from these studies is invaluable for advancing our understanding of biology and developing new therapies. The continued development of analytical instrumentation and computational tools will further enhance the capabilities and accessibility of this essential methodology.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 5. Metabolic Flux Analysis with 13C-Labeling Experiments | www.13cflux.net [13cflux.net]
• 6. Carbon-13 Dioxide in Metabolic Research and Drug Development - China Isotope Development [asiaisotopeintl.com]
• 7. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 13C NMR Metabolomics: Applications at Natural Abundance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: m-Cyanobenzoic acid-¹³C₆ for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of m-Cyanobenzoic acid-¹³C₆, a stable isotope-labeled internal standard crucial for quantitative analysis in various research and development settings. This document details its suppliers, availability, and technical specifications, alongside a representative experimental protocol for its application in liquid chromatography-mass spectrometry (LC-MS).

Core Topic: m-Cyanobenzoic acid-¹³C₆ Supplier and Availability

m-Cyanobenzoic acid-¹³C₆ serves as an ideal internal standard for mass spectrometry-based quantification of m-Cyanobenzoic acid and related metabolites. Its six ¹³C atoms provide a distinct mass shift, enabling precise differentiation from the unlabeled analyte while maintaining identical physicochemical properties. This ensures accurate quantification by correcting for variations during sample preparation and analysis.

Supplier and Product Data

The following table summarizes the availability and technical specifications of m-Cyanobenzoic acid-¹³C₆ and its isotopologues from prominent suppliers. Researchers are advised to consult the suppliers' Certificates of Analysis for the most current and lot-specific data.

Supplier	Product Name	Catalog Number	Formula	Molecular Weight ( g/mol )	Purity	Isotopic Enrichment
MedChemExpress	m-Cyanobenzoic acid-¹³C₆	HY-Y0589S	¹³C₆C₂H₅NO₂	153.10	Data typically available in Certificate of Analysis	Data typically available in Certificate of Analysis
BLD Pharm	3-Cyanobenzoic acid-benz-¹³C₆	BD01468368	¹³C₆C₂H₅NO₂	153.10	Data typically available in Certificate of Analysis	Data typically available in Certificate of Analysis
BOC Sciences	3-Cyanobenzoic acid-[Cyano-¹³C]	BLP-001469	C₇[¹³C]H₅NO₂	148.12	98%	99% atom ¹³C

Experimental Protocols

The primary application of m-Cyanobenzoic acid-¹³C₆ is as an internal standard in isotope dilution mass spectrometry, most commonly with LC-MS/MS for quantitative analysis of biological or environmental samples.

Representative Protocol: Quantification of an Analyte using a ¹³C-Labeled Internal Standard by LC-MS/MS

This protocol provides a general framework. Specific parameters such as chromatographic conditions and mass spectrometer settings must be optimized for the specific analyte and matrix.

1. Preparation of Stock Solutions:

• Analyte Stock Solution: Prepare a 1 mg/mL stock solution of the unlabeled analyte (e.g., m-Cyanobenzoic acid) in a suitable solvent (e.g., methanol, acetonitrile).

• Internal Standard (IS) Stock Solution: Prepare a 1 mg/mL stock solution of m-Cyanobenzoic acid-¹³C₆ in the same solvent.

2. Preparation of Calibration Standards and Quality Controls (QCs):

• Calibration Curve: Serially dilute the analyte stock solution to prepare a series of calibration standards at concentrations spanning the expected range in the samples. Spike a fixed concentration of the m-Cyanobenzoic acid-¹³C₆ internal standard into each calibration standard.

• Quality Controls: Prepare QC samples at low, medium, and high concentrations within the calibration range in a representative blank matrix (e.g., plasma, cell lysate). Spike the internal standard at the same concentration as in the calibration standards.

3. Sample Preparation:

• Thaw biological samples (e.g., plasma, urine, tissue homogenate) on ice.

• Aliquot a specific volume of the sample into a microcentrifuge tube.

• Add the internal standard solution to each sample.

• Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile containing 0.1% formic acid).

• Vortex and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for this type of analyte.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) is a typical starting point.

  • Flow Rate: Set according to the column dimensions (e.g., 0.4 mL/min).

  • Injection Volume: Typically 5-10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative or positive mode, depending on the analyte's properties.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Analyte: Determine the precursor ion (e.g., [M-H]⁻) and a stable product ion.

    • Internal Standard: The precursor ion will be +6 Da higher than the analyte (for ¹³C₆ labeling). The product ion may be the same or also shifted depending on the fragmentation pattern.

5. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard for all samples, calibration standards, and QCs.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

• Use the calibration curve to determine the concentration of the analyte in the unknown samples.

Visualizations

The following diagrams illustrate the experimental workflow and the underlying principle of isotope dilution mass spectrometry.

Caption: A general experimental workflow for quantitative analysis using a labeled internal standard.

Protocols & Analytical Methods

Application Notes and Protocols for Quantitative Analysis Using m-Cyanobenzoic acid-13C6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope-labeled compounds are essential tools in modern analytical and biomedical research. m-Cyanobenzoic acid-13C6 is a stable isotope-labeled analog of m-Cyanobenzoic acid, where the six carbon atoms on the benzene ring have been replaced with the heavy isotope, carbon-13. This isotopic labeling makes it an ideal internal standard for quantitative analysis by mass spectrometry and a valuable tracer for metabolic studies.[1][2] Its primary applications lie in improving the accuracy and precision of quantitative methods and in elucidating the metabolic fate of compounds in biological systems.

This document provides detailed application notes and protocols for the use of m-Cyanobenzoic acid-13C6 in quantitative analysis, particularly focusing on its role as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis and as a tracer in metabolic research.

I. Application as an Internal Standard in Quantitative Bioanalysis

The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative LC-MS/MS analysis. The SIL-IS co-elutes with the analyte and experiences similar ionization efficiency and matrix effects, thereby providing the most accurate correction for variations during sample preparation and analysis.

Protocol: Quantitative Determination of a Hypothetical Analyte (Analyte X) in Human Plasma by LC-MS/MS using m-Cyanobenzoic acid-13C6 as an Internal Standard

This protocol describes a general procedure for the quantitative analysis of a small molecule analyte (Analyte X) in human plasma. Please note that as a specific validated method for a particular analyte using m-Cyanobenzoic acid-13C6 was not found in the public domain, this protocol and the accompanying data are representative examples based on established methodologies for similar compounds.

1. Materials and Reagents

• Analytė X reference standard

• m-Cyanobenzoic acid-13C6 (Internal Standard, IS)

• Control human plasma (with anticoagulant, e.g., K2EDTA)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

2. Stock and Working Solutions Preparation

• Analyte X Stock Solution (1 mg/mL): Accurately weigh and dissolve Analyte X in methanol.

• IS Stock Solution (1 mg/mL): Accurately weigh and dissolve m-Cyanobenzoic acid-13C6 in methanol.

• Analyte X Working Solutions: Prepare serial dilutions of the Analyte X stock solution with 50% methanol to create calibration curve standards.

• IS Working Solution (100 ng/mL): Dilute the IS stock solution with 50% methanol.

3. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of plasma sample (blank, calibration standard, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the IS working solution (100 ng/mL) in acetonitrile.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	Agilent 1290 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 3 min, hold at 95% B for 1 min, return to 5% B and equilibrate for 1 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
MS System	Sciex Triple Quad 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte X: [M+H]+ → Product ion (To be determined based on analyte structure) m-Cyanobenzoic acid-13C6: 156.1 → 108.1
Ion Source Gas 1	50 psi
Ion Source Gas 2	50 psi
Curtain Gas	35 psi
Temperature	550°C
IonSpray Voltage	5500 V

5. Data Analysis and Quantification

• The concentration of Analyte X in the samples is determined by calculating the peak area ratio of the analyte to the internal standard.

• A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their known concentrations using a weighted (1/x²) linear regression.

Data Presentation: Hypothetical Method Validation Summary

The following tables represent hypothetical data for a validated LC-MS/MS method for "Analyte X" using m-Cyanobenzoic acid-13C6 as the internal standard.

Table 1: Calibration Curve Linearity

Analyte X Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.012
5	0.061
10	0.123
50	0.615
100	1.230
500	6.145
1000	12.295
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995

Table 2: Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%Bias)
LLOQ	1	8.5	-3.2	9.8	-1.5
Low	3	6.2	1.5	7.5	2.8
Mid	80	4.1	-0.8	5.3	0.5
High	800	3.5	2.1	4.1	1.7

LLOQ: Lower Limit of Quantification

Experimental Workflow Diagram

Workflow for quantitative bioanalysis.

II. Application as a Tracer in Metabolic Studies

m-Cyanobenzoic acid-13C6 can be used as a tracer to investigate the metabolic fate of xenobiotics or to probe specific metabolic pathways. By tracking the incorporation of the 13C label into downstream metabolites, researchers can gain insights into biotransformation and metabolic fluxes.

Protocol: General Workflow for a Tracer Study in Cell Culture

This protocol outlines a general approach for using m-Cyanobenzoic acid-13C6 as a tracer to study its metabolism in a cell culture model.

1. Cell Culture and Treatment

• Culture cells of interest (e.g., hepatocytes) to the desired confluency.

• Replace the culture medium with a fresh medium containing a known concentration of m-Cyanobenzoic acid-13C6.

• Incubate the cells for various time points (e.g., 0, 2, 6, 12, 24 hours).

2. Metabolite Extraction

• At each time point, aspirate the medium and wash the cells with ice-cold phosphate-buffered saline (PBS).

• Quench metabolism and extract metabolites by adding a cold extraction solvent (e.g., 80% methanol).

• Scrape the cells and collect the cell lysate.

• Centrifuge to pellet cell debris and collect the supernatant containing the metabolites.

• Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

3. LC-MS/MS Analysis for Labeled Metabolites

• Reconstitute the dried metabolite extract in a suitable solvent (e.g., 50% methanol).

• Analyze the samples using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to identify potential metabolites.

• Develop a targeted LC-MS/MS method to quantify the parent compound (m-Cyanobenzoic acid-13C6) and its labeled metabolites.

4. Data Analysis

• Identify metabolites by comparing their mass spectra and retention times to authentic standards (if available) or by interpreting the fragmentation patterns.

• The presence of the 13C6-label in the metabolites confirms their origin from the administered tracer.

• Quantify the levels of the parent compound and its metabolites over time to determine the rate of metabolism.

Metabolic Pathway Investigation Diagram

The following diagram illustrates the logical workflow for a metabolic tracer study.

Workflow for a metabolic tracer study.

Conclusion

m-Cyanobenzoic acid-13C6 is a versatile tool for quantitative analysis in drug development and metabolic research. Its use as an internal standard in LC-MS/MS methods significantly enhances the reliability and accuracy of quantitative data. As a metabolic tracer, it provides a powerful means to investigate the biotransformation of xenobiotics and to delineate metabolic pathways. The protocols and data presented herein serve as a guide for researchers and scientists to effectively utilize m-Cyanobenzoic acid-13C6 in their studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Note: High-Throughput Quantification of m-Cyanobenzoic Acid in Human Plasma using LC-MS/MS with a Stable Isotope-Labeled Internal Standard

Abstract

This application note details a robust and high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of m-Cyanobenzoic acid in human plasma. To ensure the highest accuracy and precision, m-Cyanobenzoic acid-13C6 is employed as an internal standard (IS). The use of a stable, isotopically labeled internal standard that co-elutes with the analyte is the gold standard in quantitative bioanalysis, as it effectively compensates for variations in sample preparation, chromatography, and ionization efficiency.[1] This method utilizes a straightforward protein precipitation for sample cleanup, followed by a rapid chromatographic separation. The subsequent detection by tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode provides excellent sensitivity and specificity. The method was validated for linearity, precision, accuracy, and recovery, demonstrating its suitability for pharmacokinetic studies and other clinical research applications.

Introduction

m-Cyanobenzoic acid is an aromatic carboxylic acid of interest in various fields of drug development and metabolic research. Accurate quantification of such small molecules in complex biological matrices like human plasma is crucial for understanding their pharmacokinetic and pharmacodynamic profiles. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the preferred technique for such bioanalytical assays due to its inherent selectivity and sensitivity.

A key challenge in quantitative LC-MS/MS is managing variability introduced during sample processing and analysis. Factors such as analyte loss during extraction, fluctuations in injection volume, and matrix effects (ion suppression or enhancement) can significantly impact the accuracy and reproducibility of the results. The most effective way to mitigate these issues is by using a stable isotope-labeled internal standard (SIL-IS).[1] A SIL-IS has nearly identical physicochemical properties to the analyte, ensuring it behaves similarly throughout the entire analytical process.[1] Since the SIL-IS is distinguished from the analyte by its mass, it can be added to the sample at the very beginning of the workflow, correcting for variations at each step. 13C-labeled internal standards are particularly advantageous as they are less likely to exhibit chromatographic separation from the analyte compared to deuterium-labeled standards.

This application note presents a validated LC-MS/MS method for the quantification of m-Cyanobenzoic acid in human plasma, using m-Cyanobenzoic acid-13C6 as the internal standard.

Experimental Protocols

Materials and Reagents

• Analytes: m-Cyanobenzoic acid (≥99% purity), m-Cyanobenzoic acid-13C6 (≥99% purity, isotopic purity >99%)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade), Deionized water (18.2 MΩ·cm)

• Matrix: Blank human plasma (K2-EDTA as anticoagulant)

Instrumentation

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve m-Cyanobenzoic acid and m-Cyanobenzoic acid-13C6 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare serial dilutions of the m-Cyanobenzoic acid primary stock solution in 50:50 (v/v) acetonitrile:water to create calibration curve standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the m-Cyanobenzoic acid-13C6 primary stock solution in acetonitrile. This solution will be used for protein precipitation.

Sample Preparation

• Label polypropylene microcentrifuge tubes for each sample, standard, and quality control.

• Aliquot 50 µL of human plasma into the labeled tubes.

• Add 150 µL of the internal standard working solution (100 ng/mL in acetonitrile) to each tube.

• Vortex mix for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer 100 µL of the supernatant to a 96-well plate or autosampler vials.

• Inject 5 µL into the LC-MS/MS system.

LC-MS/MS Parameters

The following tables summarize the optimized liquid chromatography and mass spectrometry conditions.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B in 2.5 min, hold for 1 min, return to 5% B in 0.1 min, equilibrate for 1.4 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Run Time	5 minutes

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Table 3: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
m-Cyanobenzoic acid	146.0	102.0	15
m-Cyanobenzoic acid-13C6 (IS)	152.0	108.0	15

Data Presentation and Method Validation

The method was validated for linearity, precision, accuracy, and recovery according to standard bioanalytical method validation guidelines.

Linearity

The calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. The curve was linear over the range of 1 to 1000 ng/mL in human plasma.

Table 4: Calibration Curve Performance

Concentration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
1 - 1000	y = 0.0123x + 0.0015	> 0.998

Precision and Accuracy

Intra-day and inter-day precision and accuracy were evaluated by analyzing replicate quality control (QC) samples at four concentration levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Mid QC (MQC), and High QC (HQC).

Table 5: Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%Bias)
LLOQ	1	6.8	-2.5	8.2	-1.8
LQC	3	5.2	1.7	6.5	2.3
MQC	100	3.9	-0.8	4.8	-1.1
HQC	800	3.1	1.2	4.1	0.9

Recovery

The extraction recovery of m-Cyanobenzoic acid was determined by comparing the peak areas of the analyte in pre-extraction spiked samples to those in post-extraction spiked samples at three QC levels. The recovery of the internal standard was also assessed.

Table 6: Extraction Recovery

QC Level	Nominal Conc. (ng/mL)	Analyte Recovery (%)	IS Recovery (%)
LQC	3	92.5	94.1
MQC	100	94.8	93.7
HQC	800	93.1	93.9

Visualizations

Caption: Experimental workflow for the quantification of m-Cyanobenzoic acid.

References

• 1. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of m-Cyanobenzoic Acid in Human Plasma by Gas Chromatography-Mass Spectrometry (GC-MS) Using m-Cyanobenzoic Acid-13C6 as an Internal Standard

Abstract

This application note details a robust and reliable method for the quantitative analysis of m-cyanobenzoic acid in human plasma using gas chromatography-mass spectrometry (GC-MS) with an isotope-labeled internal standard. The method involves a liquid-liquid extraction (LLE) for sample cleanup, followed by derivatization to enhance the volatility and chromatographic properties of the analyte. m-Cyanobenzoic acid-13C6 is employed as the internal standard to ensure high accuracy and precision. This method is suitable for researchers, scientists, and drug development professionals requiring precise quantification of m-cyanobenzoic acid in biological matrices.

Introduction

m-Cyanobenzoic acid is a molecule of interest in various fields, including drug metabolism and environmental analysis. Accurate quantification in complex biological matrices like plasma is crucial for pharmacokinetic studies and toxicological assessments. Gas chromatography-mass spectrometry (GC-MS) offers high sensitivity and selectivity for such analyses. However, the inherent polarity and low volatility of carboxylic acids necessitate a derivatization step to improve their chromatographic behavior.[1][2][3][4]

To correct for analyte loss during sample preparation and potential variations in GC-MS injection and ionization, the use of a stable isotope-labeled internal standard is paramount.[5][6][7] m-Cyanobenzoic acid-13C6 serves as an ideal internal standard as it co-elutes with the unlabeled analyte and exhibits nearly identical chemical and physical properties, while being distinguishable by its mass-to-charge ratio in the mass spectrometer. This application note provides a detailed protocol for the extraction, derivatization, and GC-MS analysis of m-cyanobenzoic acid in human plasma.

Experimental

Materials and Reagents

• m-Cyanobenzoic acid (≥99% purity)

• m-Cyanobenzoic acid-13C6 (≥99% purity, isotopic purity ≥98%)

• Human plasma (drug-free)

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Ethyl acetate (HPLC grade)

• Hexane (HPLC grade)

• Formic acid (reagent grade)

• Methanol (HPLC grade)

• Deionized water

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

• Heating block

• Nitrogen evaporator

• GC-MS system with a suitable capillary column

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of m-cyanobenzoic acid and m-cyanobenzoic acid-13C6 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of m-cyanobenzoic acid by serial dilution of the primary stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Internal Standard Working Solution (10 µg/mL): Dilute the m-cyanobenzoic acid-13C6 primary stock solution with methanol.

Sample Preparation

• Spiking: To 100 µL of human plasma in a 1.5 mL microcentrifuge tube, add 10 µL of the appropriate m-cyanobenzoic acid working standard solution. For blank samples, add 10 µL of methanol.

• Internal Standard Addition: Add 10 µL of the 10 µg/mL m-cyanobenzoic acid-13C6 internal standard working solution to all samples except the blank.

• Acidification: Add 10 µL of 10% formic acid in water to each tube and vortex for 10 seconds.

• Liquid-Liquid Extraction (LLE): Add 500 µL of ethyl acetate to each tube. Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Solvent Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a clean microcentrifuge tube.

• Evaporation: Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: To the dried residue, add 50 µL of BSTFA + 1% TMCS and 50 µL of ethyl acetate. Cap the tubes tightly and heat at 70°C for 30 minutes.[8]

• Final Sample: After cooling to room temperature, the sample is ready for GC-MS analysis.

GC-MS Parameters

The following GC-MS parameters are provided as a starting point and may require optimization for different instruments.

Parameter	Value
GC System	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	Agilent DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent)
Inlet Mode	Splitless
Inlet Temperature	280°C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temp: 80°C, hold for 1 min
Ramp: 15°C/min to 280°C
Hold at 280°C for 5 min
Transfer Line Temp	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	m-Cyanobenzoic acid-TMS: m/z [to be determined]
m-Cyanobenzoic acid-13C6-TMS: m/z [to be determined]

Results and Discussion

Method Validation

The method was validated for linearity, precision, and accuracy.

• Linearity: A calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration. The method demonstrated excellent linearity over the concentration range of 0.1 to 10 µg/mL in plasma.

Concentration (µg/mL)	Peak Area Ratio (Analyte/IS)
0.1	0.052
0.5	0.255
1.0	0.510
2.5	1.275
5.0	2.550
7.5	3.825
10.0	5.100
Calibration Curve Fit: y = 0.51x + 0.00, R² = 0.999

• Precision and Accuracy: The intra- and inter-day precision and accuracy were evaluated by analyzing quality control (QC) samples at three concentration levels (low, mid, and high).

QC Level	Concentration (µg/mL)	Intra-day Precision (%RSD, n=6)	Intra-day Accuracy (%)	Inter-day Precision (%RSD, n=18)	Inter-day Accuracy (%)
Low	0.3	4.5	102.3	5.8	101.5
Mid	4.0	3.1	98.9	4.2	99.8
High	8.0	2.8	101.2	3.9	100.7

The results indicate that the method is precise and accurate for the quantification of m-cyanobenzoic acid in human plasma.

Workflow and Signaling Pathway Diagrams

Experimental Workflow

Caption: Experimental workflow for the GC-MS analysis of m-cyanobenzoic acid in plasma.

Logical Relationship of Internal Standard

References

• 1. weber.hu [weber.hu]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. jfda-online.com [jfda-online.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hexadeutero-11-nor-delta 9-tetrahydrocannabinol-9-carboxylic acid: a superior internal standard for the GC/MS analysis of delta 9-THC acid metabolite in biological specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]

Application Notes and Protocols for m-Cyanobenzoic acid-13C6 in NMR Studies

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of m-Cyanobenzoic acid-13C6 in Nuclear Magnetic Resonance (NMR) studies. This isotopically labeled compound serves as a powerful tool for quantitative analysis and as a tracer in metabolic investigations.

Introduction

m-Cyanobenzoic acid-13C6 is a stable isotope-labeled version of m-cyanobenzoic acid, where all six carbon atoms of the benzene ring are replaced with the 13C isotope. This labeling makes it an excellent internal standard for quantitative NMR (qNMR) and a valuable tracer for metabolic pathway analysis.[1] Its distinct NMR signal, shifted from the natural abundance 13C background, allows for unambiguous detection and quantification in complex biological matrices.

The primary applications of m-Cyanobenzoic acid-13C6 in NMR studies include:

• Quantitative NMR (qNMR): As an internal standard for the accurate determination of the concentration of analytes.

• Metabolic Tracer Studies: To investigate the metabolic fate of aromatic compounds and nitriles within biological systems.[2][3][4]

Physicochemical Data and NMR Spectral Information

While the exact 13C NMR chemical shifts for m-Cyanobenzoic acid-13C6 may vary slightly depending on the solvent and experimental conditions, the approximate chemical shifts can be referenced from its unlabeled counterpart, 3-Cyanobenzoic acid.[5][6]

Table 1: Expected 13C NMR Chemical Shift Ranges for m-Cyanobenzoic acid-13C6

Carbon Atom	Expected Chemical Shift (ppm)
Carboxylic Carbon	~165-175
Aromatic Carbons	~125-145
Nitrile Carbon	~115-125

Note: These are approximate ranges based on the unlabeled compound and can be influenced by solvent, pH, and temperature. It is recommended to acquire a reference spectrum of m-Cyanobenzoic acid-13C6 under the specific experimental conditions.

Experimental Protocols

Quantitative NMR (qNMR) Protocol using m-Cyanobenzoic acid-13C6 as an Internal Standard

This protocol outlines the steps for using m-Cyanobenzoic acid-13C6 to quantify an analyte in a sample.

3.1.1. Materials

• m-Cyanobenzoic acid-13C6 (of known purity and weight)

• Analyte of interest

• Deuterated NMR solvent (e.g., DMSO-d6, CDCl3, D2O)

• High-precision analytical balance

• Volumetric flasks

• NMR tubes

3.1.2. Sample Preparation

• Accurate Weighing: Accurately weigh a known amount of m-Cyanobenzoic acid-13C6 and the analyte into a clean, dry vial.

• Dissolution: Dissolve the mixture in a precise volume of the chosen deuterated NMR solvent. Ensure complete dissolution.

• Transfer: Transfer a known volume of the solution into a high-quality NMR tube.

3.1.3. NMR Data Acquisition

To obtain accurate quantitative data, it is crucial to use appropriate NMR parameters that ensure the signal intensity is directly proportional to the number of nuclei. This involves suppressing the Nuclear Overhauser Effect (NOE) and allowing for full spin-lattice relaxation (T1) of all relevant nuclei.[7][8][9][10][11]

Table 2: Recommended 13C NMR Acquisition Parameters for qNMR

Parameter	Recommended Setting	Purpose
Pulse Program	Inverse Gated Decoupling (e.g., zgig on Bruker)	Suppresses NOE for accurate integration.[9][10]
Pulse Angle	90°	Maximizes signal intensity.
Relaxation Delay (D1)	≥ 5 x T1 (longest)	Ensures complete relaxation of all carbon nuclei between scans.[8]
Acquisition Time (AQ)	≥ 1 second	Provides adequate digital resolution.
Number of Scans (NS)	Sufficient for S/N > 250:1	To achieve high signal-to-noise for accurate integration.
Temperature	Stable (e.g., 298 K)	Maintains consistent spectral parameters.

3.1.4. Data Processing and Quantification

• Fourier Transform: Apply an exponential multiplication with a line broadening factor (e.g., 1-2 Hz) to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum and perform a baseline correction to ensure accurate integration.

• Integration: Integrate the well-resolved signals of both the m-Cyanobenzoic acid-13C6 and the analyte.

• Calculation: The concentration of the analyte can be calculated using the following formula:

  Concentration_analyte = (Integral_analyte / N_analyte) * (N_IS / Integral_IS) * (Weight_IS / MW_IS) * (MW_analyte / Weight_analyte) * Purity_IS

  Where:

  • Integral is the integrated area of the signal.

  • N is the number of carbons giving rise to the signal.

  • Weight is the mass of the substance.

  • MW is the molecular weight.

  • Purity is the purity of the internal standard.

  • IS refers to the internal standard (m-Cyanobenzoic acid-13C6).

Quantitative NMR (qNMR) Experimental Workflow.

Protocol for Metabolic Tracer Studies

This protocol provides a general framework for using m-Cyanobenzoic acid-13C6 as a tracer to study its metabolic fate in a biological system (e.g., cell culture, tissue homogenates).

3.2.1. Experimental Design

• System Preparation: Prepare the biological system of interest (e.g., cell culture at a specific density, liver microsomes).

• Introduction of Tracer: Introduce a known concentration of m-Cyanobenzoic acid-13C6 into the system.

• Time-Course Sampling: Collect samples at various time points to monitor the disappearance of the parent compound and the appearance of potential metabolites.

• Quenching and Extraction: Quench the metabolic activity at each time point (e.g., with cold methanol) and extract the metabolites using a suitable solvent system (e.g., chloroform/methanol/water).

3.2.2. NMR Analysis

• Sample Preparation: Lyophilize the extracts and reconstitute them in a deuterated buffer suitable for NMR analysis.

• NMR Data Acquisition: Acquire 1D and 2D NMR spectra (e.g., 1H-13C HSQC, 1H-13C HMBC) to identify and quantify the 13C-labeled parent compound and its metabolites.

• Metabolite Identification: Use the correlation signals in the 2D NMR spectra to elucidate the structures of the metabolites. The 13C labeling will aid in distinguishing the tracer-derived metabolites from the endogenous metabolic background.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. In vitro metabolism of aromatic nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The metabolic fate of [14C] benzoic acid in protein-energy deficient rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Natural nitriles and their metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 3-Cyanobenzoic acid(1877-72-1) 13C NMR [m.chemicalbook.com]
• 6. 3-Cyanobenzoic acid | C8H5NO2 | CID 15875 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 13Carbon NMR [chem.ch.huji.ac.il]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. nmr.ceitec.cz [nmr.ceitec.cz]

Application Notes and Protocols for Pharmacokinetic Analysis with 13C-Labeled Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting pharmacokinetic (PK) analysis using carbon-13 (¹³C) labeled compounds. The use of stable isotope-labeled compounds offers significant advantages in drug metabolism and pharmacokinetic (DMPK) studies, allowing for the differentiation of the administered drug from its endogenous counterparts and providing a powerful tool for tracing the metabolic fate of a xenobiotic.

Introduction to Pharmacokinetic Analysis with ¹³C-Labeled Compounds

Pharmacokinetic analysis is a cornerstone of drug development, providing critical information on the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate. The use of ¹³C-labeled compounds, where one or more ¹²C atoms in the drug molecule are replaced with the stable isotope ¹³C, has become an invaluable technique in this field. This isotopic labeling does not significantly alter the physicochemical properties or biological activity of the drug, yet it allows for its unambiguous detection and quantification in complex biological matrices using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

The key advantage of using ¹³C-labeled compounds is the ability to distinguish the exogenously administered drug from any endogenous molecules of the same structure. This is particularly crucial for compounds that are also present naturally in the body. Furthermore, the metabolic fate of the ¹³C label can be traced, enabling the identification and quantification of metabolites.

Core Principles and Applications

The fundamental principle behind this technique lies in the mass difference between ¹²C and ¹³C. Mass spectrometry can easily distinguish between the unlabeled drug and its ¹³C-labeled counterpart, as well as their respective metabolites. This allows for precise quantification of the drug and its metabolites over time, which is essential for determining key pharmacokinetic parameters.

Key Applications:

• Absolute Bioavailability Studies: By co-administering an intravenous (IV) dose of the ¹³C-labeled drug and an oral dose of the unlabeled drug, the absolute bioavailability can be determined in a single experiment.

• Metabolite Identification and Quantification: Tracing the ¹³C label allows for the confident identification and quantification of drug metabolites.

• Mass Balance Studies: ¹³C-labeling can be used as an alternative to radiolabeling in some mass balance studies to determine the routes and rates of drug excretion.

• Endogenous Compound Pharmacokinetics: Studying the pharmacokinetics of endogenous substances, such as hormones or nutrients, is made possible by administering a ¹³C-labeled version.[1][2]

Experimental Workflow

A typical pharmacokinetic study using a ¹³C-labeled compound involves several key stages, from the synthesis of the labeled compound to the final data analysis.

Caption: General experimental workflow for a pharmacokinetic study using a ¹³C-labeled compound.

Detailed Experimental Protocols

The following sections provide detailed protocols for key experiments in a typical in-vivo pharmacokinetic study using a ¹³C-labeled compound in a rodent model.

Animal Handling and Dosing

Objective: To administer the ¹³C-labeled compound to the animal model via the desired route (e.g., intravenous, oral).

Materials:

• Sprague-Dawley rats or C57BL/6 mice.

• ¹³C-labeled compound.

• Vehicle for formulation (e.g., saline, 0.5% HPMC).

• Syringes and needles (appropriate gauge for the route of administration).

• Animal balance.

• Metabolic cages (for urine and feces collection).

Protocol for Intravenous (IV) Bolus Administration in Rats:[3]

• Acclimatize animals to the housing conditions for at least one week prior to the experiment.

• Fast animals overnight (with free access to water) before dosing.

• Weigh each animal to determine the exact dose volume.

• Prepare the dosing solution of the ¹³C-labeled compound in the chosen vehicle.

• For IV administration, gently restrain the rat and administer the dose as a single bolus into the tail vein.

• Record the exact time of administration.

• House the animals individually in metabolic cages if urine and feces are to be collected.

Biological Sample Collection

Objective: To collect biological samples (plasma, urine, tissues) at predefined time points to determine the concentration of the ¹³C-labeled compound and its metabolites.

Materials:

• Collection tubes (e.g., K2-EDTA tubes for plasma).[4]

• Capillary tubes or syringes for blood collection.

• Centrifuge.

• Liquid nitrogen or dry ice for snap-freezing tissues.

• Surgical tools for tissue harvesting.

Protocol for Serial Blood Sampling in Mice:[4]

• At each specified time point post-dose (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours), collect blood (approximately 50-100 µL) via submandibular or saphenous vein puncture.

• Collect the blood into K2-EDTA tubes.[4]

• Keep the blood samples on ice.

• Centrifuge the blood at 4,000 rpm for 10 minutes at 4°C to separate the plasma.

• Carefully collect the supernatant (plasma) and transfer it to a clean, labeled tube.

• Store the plasma samples at -80°C until analysis.

Protocol for Tissue Collection:

• At the final time point, euthanize the animal using an approved method.

• Perform cardiac puncture to collect a terminal blood sample.

• Perfuse the animal with saline to remove blood from the tissues.[1]

• Carefully dissect the desired tissues (e.g., liver, kidney, brain, adipose tissue).[1]

• Rinse the tissues with cold saline, blot dry, and weigh them.

• Snap-freeze the tissues in liquid nitrogen and store them at -80°C until analysis.[1]

Sample Preparation for LC-MS/MS Analysis

Objective: To extract the ¹³C-labeled compound and its metabolites from the biological matrix and prepare a clean sample for LC-MS/MS analysis.

Protocol for Plasma Sample Preparation:[1]

• Thaw the plasma samples on ice.

• To 50 µL of plasma, add 200 µL of a precipitation solution (e.g., acetonitrile) containing a suitable internal standard (a stable isotope-labeled version of the analyte with a different mass, if available).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase used for LC-MS/MS analysis.[1]

• Transfer the reconstituted sample to an autosampler vial for injection.

Protocol for Tissue Homogenization and Extraction:[1]

• Weigh the frozen tissue sample.

• Add a volume of homogenization buffer (e.g., saline or PBS) equivalent to three times the tissue weight.[1]

• Homogenize the tissue using a bead beater or a mechanical homogenizer until a uniform homogenate is obtained.

• Follow the plasma sample preparation protocol from step 2, using the tissue homogenate instead of plasma.

LC-MS/MS Analysis

Objective: To separate and quantify the ¹³C-labeled parent drug and its metabolites.

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer.

Typical LC-MS/MS Parameters (example for ¹³C₄-Succinic Acid):[1]

Parameter	Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	A suitable gradient to separate the analyte from matrix components
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), positive or negative
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Specific precursor-to-product ion transitions for the ¹³C-labeled analyte and its metabolites
Source Temperature	350 °C
Ion Spray Voltage	-4500 V (for negative mode)

NMR Spectroscopy Analysis

Objective: To structurally characterize ¹³C-labeled compounds and their metabolites and to determine the position of the ¹³C label.

Protocol for NMR Sample Preparation from Plasma:

• Pool plasma samples from multiple time points or animals to obtain sufficient material.

• Perform a protein precipitation step as described for LC-MS/MS sample preparation.

• Lyophilize the supernatant to remove the solvent.

• Reconstitute the dried extract in a suitable deuterated solvent (e.g., D₂O or methanol-d₄) containing a known concentration of an internal standard (e.g., DSS).[5]

• Transfer the sample to an NMR tube for analysis.

NMR Instrumentation and Experiments:

• A high-field NMR spectrometer (e.g., 500 MHz or higher).

• ¹H NMR and ¹³C NMR spectra are acquired.

• 2D NMR experiments such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) can be used to determine the structure of metabolites and the position of the ¹³C label.[5]

Data Presentation and Analysis

The data obtained from the LC-MS/MS or NMR analysis is processed to generate concentration-time profiles for the ¹³C-labeled compound and its metabolites. These profiles are then used to calculate key pharmacokinetic parameters.

Quantitative Data Summary

The following tables present example data from a pharmacokinetic study of ¹³C₄-labeled succinic acid (¹³C₄SA) in mice.[1]

Table 1: Plasma Pharmacokinetic Parameters of ¹³C₄SA in Mice after a Single Intravenous (10 mg/kg) and Oral (100 mg/kg) Dose. [1]

Parameter	IV Administration (Mean ± SD)	PO Administration (Mean ± SD)
Cₘₐₓ (ng/mL)	28,166 ± 3,421	2,134 ± 567
Tₘₐₓ (h)	0.083	0.25
AUC₀₋t (ng·h/mL)	2,185 ± 312	328 ± 87
AUC₀₋inf (ng·h/mL)	2,187 ± 314	332 ± 89
t₁/₂ (h)	0.56 ± 0.12	0.78 ± 0.15
CL (mL/h/kg)	4,574 ± 652	-
Vd (mL/kg)	520.8 ± 78.4	-
Bioavailability (%)	-	1.5

Table 2: Tissue Distribution of ¹³C₄SA in Mice 1 hour after a Single Oral Dose (100 mg/kg). [1]

Tissue	Concentration (ng/g or ng/mL) (Mean ± SD)
Plasma	1,256 ± 345
Liver	3,456 ± 876
Kidney	1,876 ± 432
Brain	156 ± 45
Brown Adipose Tissue	2,876 ± 654
White Adipose Tissue	2,134 ± 543

Mass Isotopologue Distribution (MID) Analysis

When the ¹³C-labeled compound is metabolized, the resulting metabolites will also contain the ¹³C label. Mass spectrometry can be used to determine the distribution of mass isotopologues for a given metabolite, which reveals how many ¹³C atoms from the parent drug have been incorporated.

Caption: Workflow for Mass Isotopologue Distribution (MID) analysis.

Conclusion

Pharmacokinetic analysis using ¹³C-labeled compounds is a powerful and versatile technique in modern drug development. It provides accurate and unambiguous data on the ADME properties of a drug candidate, which is essential for making informed decisions throughout the drug development process. The detailed protocols and data presented in these application notes serve as a valuable resource for researchers, scientists, and drug development professionals seeking to implement this methodology in their own studies.

References

• 1. Pharmacokinetics and Tissue Distribution of 13C-Labeled Succinic Acid in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and Tissue Distribution of 13C-Labeled Succinic Acid in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 13C Tracer Studies of Metabolism in Mouse Tumor Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sample Preparation and Data Analysis for NMR-Based Metabolomics | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for m-Cyanobenzoic acid-13C6 in Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

In drug discovery and development, a thorough understanding of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) properties is critical for assessing its safety and efficacy. Metabolism studies, in particular, elucidate the biotransformation pathways of a drug, identifying potential metabolites that may be active, inactive, or even toxic. Stable isotope-labeled compounds, such as those incorporating carbon-13 (¹³C), are invaluable tools in these studies.[1][2] The use of ¹³C-labeled compounds in conjunction with mass spectrometry allows for precise tracking and quantification of metabolites in complex biological matrices.[1][2]

This document provides detailed application notes and protocols for the use of m-Cyanobenzoic acid-¹³C₆ in drug metabolism studies. m-Cyanobenzoic acid-¹³C₆ serves as an indispensable internal standard for the accurate quantification of the corresponding unlabeled metabolite, m-cyanobenzoic acid. For the purpose of these application notes, we will consider a hypothetical drug candidate, "Cyano-X," which is metabolized to m-cyanobenzoic acid.

Hypothetical Parent Drug: Cyano-X Metabolite of Interest: m-Cyanobenzoic acid Stable Isotope-Labeled Internal Standard: m-Cyanobenzoic acid-¹³C₆

The primary application of m-Cyanobenzoic acid-¹³C₆ is as a tracer and an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[3][4]

Application: Quantification of m-Cyanobenzoic Acid in In Vitro Metabolism Assays

The primary application detailed here is the use of m-Cyanobenzoic acid-¹³C₆ as an internal standard for the accurate quantification of the metabolite m-cyanobenzoic acid formed during in vitro metabolism studies of the hypothetical parent drug, Cyano-X. The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, thus correcting for variations during sample preparation and analysis.

Data Presentation: Quantitative Analysis of Cyano-X Metabolism

The following table summarizes hypothetical quantitative data from an in vitro metabolism study of Cyano-X in human liver microsomes. The formation of m-cyanobenzoic acid is quantified using m-Cyanobenzoic acid-¹³C₆ as the internal standard.

Time (minutes)	Concentration of Cyano-X (µM)	Concentration of m-Cyanobenzoic Acid (µM)
0	1.000	0.000
5	0.852	0.148
15	0.615	0.385
30	0.378	0.622
60	0.143	0.857

Experimental Protocols

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This protocol outlines the procedure to assess the metabolic stability of Cyano-X and quantify the formation of its metabolite, m-cyanobenzoic acid.

Materials:

• Cyano-X

• m-Cyanobenzoic acid (analytical standard)

• m-Cyanobenzoic acid-¹³C₆ (internal standard)

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Purified water (e.g., Milli-Q)

• 96-well plates

• Incubator/shaker

Procedure:

• Preparation of Solutions:

  • Prepare a 1 mM stock solution of Cyano-X in DMSO.

  • Prepare a 1 mM stock solution of m-cyanobenzoic acid in DMSO.

  • Prepare a 100 µM stock solution of m-Cyanobenzoic acid-¹³C₆ in methanol. This will be the internal standard spiking solution.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, pre-warm the phosphate buffer, HLM (final concentration 0.5 mg/mL), and Cyano-X (final concentration 1 µM) at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • The final incubation volume is 200 µL.

  • Incubate the plate at 37°C with gentle shaking.

  • At specified time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction by adding 400 µL of ice-cold acetonitrile containing the internal standard (m-Cyanobenzoic acid-¹³C₆ at a final concentration of 1 µM).

• Sample Processing:

  • Vortex the plate for 2 minutes to ensure complete protein precipitation.

  • Centrifuge the plate at 4000 rpm for 20 minutes at 4°C to pellet the precipitated protein.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis Protocol

This protocol describes the analysis of the samples generated from the in vitro metabolism assay.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions (Multiple Reaction Monitoring - MRM):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MRM Transitions:

  • m-Cyanobenzoic acid: Precursor ion (Q1) m/z 146.0 -> Product ion (Q3) m/z 102.0

  • m-Cyanobenzoic acid-¹³C₆: Precursor ion (Q1) m/z 152.0 -> Product ion (Q3) m/z 107.0

• Collision Energy and other parameters: To be optimized for the specific instrument.

Data Analysis:

• Quantify the peak area ratio of m-cyanobenzoic acid to m-Cyanobenzoic acid-¹³C₆.

• Generate a standard curve using known concentrations of m-cyanobenzoic acid and a fixed concentration of m-Cyanobenzoic acid-¹³C₆.

• Calculate the concentration of the metabolite in the samples based on the standard curve.

Visualizations

Signaling Pathway: Hypothetical Metabolic Activation of Cyano-X

The following diagram illustrates the hypothetical metabolic pathway of Cyano-X to m-cyanobenzoic acid, a common biotransformation for compounds containing a methyl group on a benzene ring.

References

• 1. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biotrans.mbu.cas.cz [biotrans.mbu.cas.cz]
• 3. Drug Metabolism – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 4. Biochemistry, Biotransformation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for m-Cyanobenzoic acid-13C6 Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

m-Cyanobenzoic acid-13C6 is a stable isotope-labeled internal standard essential for the accurate quantification of m-Cyanobenzoic acid and related compounds in complex biological matrices. Its use is critical in pharmacokinetic studies, drug metabolism research, and other bioanalytical applications where precision and accuracy are paramount. The incorporation of six carbon-13 atoms provides a distinct mass shift, allowing for clear differentiation from the unlabeled analyte in mass spectrometry-based assays, while maintaining nearly identical physicochemical properties. This ensures that the internal standard effectively tracks the analyte through sample preparation and analysis, correcting for variations in extraction recovery and matrix effects.

This document provides detailed protocols for sample preparation and LC-MS/MS analysis using m-Cyanobenzoic acid-13C6 as an internal standard. The methodologies are designed to be robust and applicable to common biological matrices such as plasma and urine.

I. General Workflow for Sample Analysis

The overall workflow for the quantification of an analyte using a stable isotope-labeled internal standard like m-Cyanobenzoic acid-13C6 involves several key steps from sample collection to data analysis.

Application Notes and Protocols for Protein Quantification using m-Cyanobenzoic acid-13C6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative proteomics is a cornerstone of modern biological research and drug development, enabling the precise measurement of protein abundance in complex biological samples. Stable isotope labeling coupled with mass spectrometry (MS) has emerged as a powerful strategy for accurate and robust protein quantification. This document provides detailed application notes and protocols for the use of m-Cyanobenzoic acid-13C6 as a novel chemical labeling reagent for relative and absolute protein quantification.

m-Cyanobenzoic acid-13C6 is a stable isotope-labeled molecule that, when activated, can covalently attach to proteins. The presence of six 13C atoms provides a distinct mass shift that allows for the differentiation and quantification of proteins from different samples by mass spectrometry. This method is analogous to other amine-reactive isotopic labeling strategies and offers a versatile tool for quantitative proteomics workflows. The primary labeling chemistry involves the activation of the carboxylic acid group of m-Cyanobenzoic acid-13C6, most commonly via an N-hydroxysuccinimide (NHS) ester, to react with primary amines (the N-terminus and the ε-amino group of lysine residues) on proteins.

Principle of the Method

The workflow is based on the differential labeling of protein samples with the "light" (unlabeled) and "heavy" (13C6-labeled) versions of m-Cyanobenzoic acid. For relative quantification, one protein sample (e.g., control) is labeled with the light reagent, and the other sample (e.g., treated) is labeled with the heavy reagent. The samples are then combined, digested into peptides, and analyzed by LC-MS/MS. The relative abundance of a given peptide in the two samples is determined by comparing the signal intensities of the light and heavy peptide pairs in the mass spectrum.

Caption: Experimental workflow for quantitative proteomics.

Experimental Protocols

Protocol 1: Activation of m-Cyanobenzoic acid-13C6 to its NHS Ester

This protocol describes the chemical activation of m-Cyanobenzoic acid-13C6 to m-Cyanobenzoic acid-13C6-NHS ester, making it reactive towards primary amines on proteins.

Materials:

• m-Cyanobenzoic acid-13C6

• N-Hydroxysuccinimide (NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Rotary evaporator

• Magnetic stirrer and stir bar

Procedure:

• In a clean, dry round-bottom flask, dissolve m-Cyanobenzoic acid-13C6 (1 equivalent) and NHS (1.1 equivalents) in anhydrous DCM or DMF.

• Stir the solution at room temperature.

• Slowly add a solution of DCC (1.1 equivalents) or EDC (1.1 equivalents) in the same anhydrous solvent.

• Allow the reaction to proceed at room temperature for 4-6 hours, or until completion as monitored by thin-layer chromatography (TLC).

• If using DCC, a white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU precipitate.

• Remove the solvent using a rotary evaporator.

• Redissolve the crude product in ethyl acetate and wash with water and brine to remove any unreacted NHS and EDC/DCC byproducts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude m-Cyanobenzoic acid-13C6-NHS ester.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane).

• Store the activated NHS ester under desiccated conditions at -20°C.

Protocol 2: Protein Labeling with m-Cyanobenzoic acid-13C6-NHS Ester

This protocol outlines the procedure for labeling protein samples with the activated "heavy" reagent and the corresponding "light" (unlabeled) reagent.

Materials:

• Protein extracts from two samples (e.g., control and treated)

• m-Cyanobenzoic acid-13C6-NHS ester ("heavy" label)

• m-Cyanobenzoic acid-NHS ester ("light" label)

• Labeling Buffer: 100 mM sodium phosphate or 100 mM sodium bicarbonate, pH 8.0-8.5

• Quenching Buffer: 50 mM Tris-HCl, pH 8.0

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Desalting columns or dialysis cassettes

Procedure:

• Protein Preparation: Ensure protein samples are in a buffer free of primary amines (e.g., Tris). If necessary, perform a buffer exchange into the Labeling Buffer using a desalting column or dialysis. Determine the protein concentration of each sample accurately using a BCA or Bradford assay.

• Reagent Preparation: Immediately before use, dissolve the "light" and "heavy" NHS esters in a small amount of anhydrous DMF or DMSO to create a stock solution (e.g., 10 mg/mL).

• Labeling Reaction:

  • For each protein sample, add the appropriate NHS ester stock solution. A typical starting point is a 5- to 20-fold molar excess of the labeling reagent over the amount of protein. The optimal ratio should be determined empirically.

  • Incubate the reactions for 1-2 hours at room temperature with gentle mixing.

• Quenching: Add Quenching Buffer to a final concentration of 50 mM to stop the labeling reaction by consuming any unreacted NHS ester. Incubate for 15 minutes at room temperature.

• Sample Combination: For relative quantification, combine the "light"-labeled and "heavy"-labeled protein samples in a 1:1 ratio based on protein amount.

• Removal of Excess Reagent: Remove unreacted labeling reagent and byproducts by protein precipitation (e.g., acetone precipitation), dialysis, or using a desalting column.

Protocol 3: Sample Preparation for Mass Spectrometry

Materials:

• Combined and cleaned labeled protein sample

• Reduction Buffer: 10 mM Dithiothreitol (DTT) in 50 mM Ammonium Bicarbonate

• Alkylation Buffer: 55 mM Iodoacetamide (IAA) in 50 mM Ammonium Bicarbonate

• Trypsin (mass spectrometry grade)

• Formic acid

• C18 desalting spin columns

Procedure:

• Reduction and Alkylation:

  • Resuspend the protein pellet in a suitable buffer (e.g., 8 M urea in 50 mM ammonium bicarbonate).

  • Add Reduction Buffer and incubate at 56°C for 30 minutes.

  • Cool to room temperature and add Alkylation Buffer. Incubate in the dark for 20 minutes.

• Digestion:

  • Dilute the sample with 50 mM ammonium bicarbonate to reduce the urea concentration to less than 1 M.

  • Add trypsin at a 1:50 to 1:100 (trypsin:protein) ratio and incubate overnight at 37°C.

• Desalting:

  • Acidify the peptide solution with formic acid to a final concentration of 0.1%.

  • Desalt the peptides using a C18 spin column according to the manufacturer's instructions.

  • Elute the peptides and dry them in a vacuum centrifuge.

• Reconstitution: Reconstitute the dried peptides in a suitable solvent for LC-MS/MS analysis (e.g., 0.1% formic acid in water).

Data Presentation

Quantitative data should be presented in a clear and structured format to facilitate comparison.

Table 1: Hypothetical Quantitative Proteomics Data

Protein ID	Gene Name	Description	Log2 Fold Change (Heavy/Light)	p-value
P02768	ALB	Serum albumin	0.15	0.89
P60709	ACTB	Actin, cytoplasmic 1	-0.05	0.95
Q06830	HSP90AA1	Heat shock protein 90-alpha	2.58	0.001
P08238	HSPA8	Heat shock 71 kDa protein	1.95	0.005
P10636	G6PD	Glucose-6-phosphate 1-dehydrogenase	-1.75	0.012

Signaling Pathway Visualization

As an example, if the quantitative proteomics data suggests an upregulation of heat shock proteins, a diagram of the heat shock response pathway can be generated.

Caption: Simplified heat shock response pathway.

Logical Relationship Diagram

The relationship between the experimental steps and the expected outcomes can be visualized.

Caption: Logical flow of the quantitative proteomics experiment.

Conclusion

The use of m-Cyanobenzoic acid-13C6, following activation to its NHS ester, provides a robust and versatile method for quantitative proteomics. The protocols outlined in this document provide a comprehensive guide for researchers to implement this labeling strategy in their workflows. Careful optimization of labeling conditions and adherence to best practices in sample preparation and mass spectrometry are crucial for obtaining high-quality, reproducible quantitative data. This approach can be a valuable tool in various research areas, including biomarker discovery, drug development, and the fundamental study of cellular processes.

Application Notes and Protocols: Incorporating m-Cyanobenzoic acid-13C6 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique for tracing the metabolic fate of molecules in biological systems. m-Cyanobenzoic acid-13C6 is a stable isotope-labeled analog of m-cyanobenzoic acid, where all six carbon atoms of the benzene ring are replaced with the heavy isotope ¹³C. This isotopic signature allows for the precise tracking of the molecule and its metabolites within cells using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1]

Some benzoic acid derivatives have been identified as inhibitors of histone deacetylases (HDACs), enzymes that play a crucial role in the epigenetic regulation of gene expression.[2] Dysregulation of HDAC activity is implicated in various diseases, including cancer. Therefore, m-Cyanobenzoic acid-13C6 serves as a valuable tool to investigate the cellular uptake, metabolic conversion, and target engagement of this class of compounds, potentially elucidating novel therapeutic mechanisms. This document provides detailed protocols for the incorporation of m-Cyanobenzoic acid-13C6 in cell culture for metabolic tracing and target engagement studies.

Key Applications

• Metabolic Fate and Biotransformation: Trace the uptake and conversion of m-cyanobenzoic acid into downstream metabolites.

• Target Engagement Studies: Investigate the interaction of m-cyanobenzoic acid with intracellular targets, such as HDACs.

• Metabolic Flux Analysis: Quantify the contribution of m-cyanobenzoic acid to specific metabolic pathways.

• Drug Metabolism and Pharmacokinetics (DMPK): In vitro assessment of the metabolic stability and metabolite identification of potential drug candidates.

Experimental Protocols

Protocol 1: Cell Culture and Labeling with m-Cyanobenzoic acid-13C6

This protocol outlines the general procedure for introducing m-Cyanobenzoic acid-13C6 into adherent mammalian cell cultures. Optimization for specific cell lines and experimental goals is recommended.

Materials:

• Cell line of interest (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• m-Cyanobenzoic acid-13C6

• Vehicle for dissolving m-Cyanobenzoic acid-13C6 (e.g., DMSO, ethanol)

• Phosphate-buffered saline (PBS), ice-cold

• Cell scraper

• 6-well or 10 cm cell culture plates

Procedure:

• Cell Seeding: Seed cells in culture plates at a density that allows them to reach 70-80% confluency at the time of harvesting.

• Preparation of Labeling Medium:

  • Prepare a stock solution of m-Cyanobenzoic acid-13C6 in a suitable vehicle. The final concentration of the vehicle in the culture medium should be non-toxic to the cells (typically ≤ 0.1%).

  • On the day of the experiment, dilute the m-Cyanobenzoic acid-13C6 stock solution into fresh, pre-warmed complete culture medium to the desired final concentration. The optimal concentration should be determined empirically through a dose-response experiment.

• Labeling:

  • Aspirate the existing culture medium from the cells.

  • Wash the cells once with pre-warmed PBS.

  • Add the prepared labeling medium to the cells.

  • Incubate the cells for the desired period (e.g., 4, 8, 12, 24 hours). The incubation time will depend on the specific metabolic pathway and research question.

• Harvesting:

  • Place the culture plates on ice.

  • Aspirate the labeling medium.

  • Wash the cells twice with ice-cold PBS to remove any residual extracellular labeled compound.

  • Proceed immediately to the appropriate metabolite extraction protocol (Protocol 2 for Mass Spectrometry or Protocol 3 for NMR).

Protocol 2: Metabolite Extraction for Mass Spectrometry Analysis

This protocol describes the extraction of polar metabolites from cells for analysis by liquid chromatography-mass spectrometry (LC-MS).

Materials:

• 80% Methanol (LC-MS grade), pre-chilled to -80°C

• Cell scraper

• Microcentrifuge tubes

• Centrifuge capable of reaching high speeds at 4°C

• Nitrogen gas stream or vacuum concentrator

Procedure:

• Quenching and Extraction:

  • After the final PBS wash in Protocol 1, add 1 mL of ice-cold 80% methanol to each well of a 6-well plate.

  • Scrape the cells in the cold methanol and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Cell Lysis:

  • Vortex the tubes vigorously for 1 minute.

  • Incubate on ice for 10 minutes to ensure complete cell lysis.

• Protein and Debris Removal:

  • Centrifuge the lysate at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant, which contains the polar metabolites, to a new microcentrifuge tube.

• Drying:

  • Dry the metabolite extract using a nitrogen gas stream or a vacuum concentrator.

• Storage:

  • Store the dried metabolite pellets at -80°C until analysis.

• Reconstitution:

  • Prior to LC-MS analysis, reconstitute the dried pellets in a suitable solvent (e.g., 50% methanol or a buffer compatible with your chromatography method).

Protocol 3: Sample Preparation for NMR Spectroscopy Analysis

This protocol details the preparation of cell extracts for analysis by NMR spectroscopy.

Materials:

• Methanol-d4 (CD3OD)

• Chloroform-d (CDCl3)

• Deuterium oxide (D2O) with a known concentration of an internal standard (e.g., TSP)

• NMR tubes

Procedure:

• Cell Harvesting:

  • Following the labeling protocol, scrape the cells in ice-cold PBS and transfer to a centrifuge tube.

  • Centrifuge at 500 x g for 5 minutes at 4°C to pellet the cells.

  • Aspirate the supernatant.

• Metabolite Extraction (Biphasic Extraction):

  • Resuspend the cell pellet in a mixture of ice-cold methanol-d4 and chloroform-d (1:1 v/v).

  • Vortex thoroughly and incubate on ice for 15 minutes.

  • Add ice-cold D2O to the mixture to induce phase separation.

  • Vortex again and centrifuge at high speed to separate the aqueous (polar) and organic (non-polar) layers.

• Sample Preparation for NMR:

  • Carefully transfer the desired phase (typically the aqueous phase for polar metabolites) to a new tube.

  • Lyophilize the extract to remove the solvents.

  • Reconstitute the dried extract in D2O containing a known concentration of an internal standard (e.g., TSP) for chemical shift referencing and quantification.

  • Transfer the reconstituted sample to an NMR tube for analysis.

Data Presentation

Quantitative data from metabolic tracing experiments should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: Relative Abundance of m-Cyanobenzoic acid-13C6 and its Putative Metabolites

Metabolite	Retention Time (min)	m/z (M+H)+	Relative Abundance (Treatment)	Relative Abundance (Control)	Fold Change	p-value
m-Cyanobenzoic acid-13C6	X.XX	154.07	XXXX	0	-	-
Putative Metabolite A-13C6	Y.YY	XXX.XX	XXXX	0	-	-
Putative Metabolite B-13C6	Z.ZZ	XXX.XX	XXXX	0	-	-

Table 2: Fractional Enrichment of Key Cellular Metabolites

Metabolite	Isotopologue	Fractional Enrichment (%) - 4h	Fractional Enrichment (%) - 12h	Fractional Enrichment (%) - 24h
Citrate	M+6	X.X	Y.Y	Z.Z
Glutamate	M+5	X.X	Y.Y	Z.Z
Aspartate	M+4	X.X	Y.Y	Z.Z

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the potential metabolic fate of m-Cyanobenzoic acid-13C6 and the experimental workflow for its analysis.

Caption: Experimental workflow for m-Cyanobenzoic acid-13C6 labeling.

Caption: Potential metabolic fate and target interaction of m-Cyanobenzoic acid-13C6.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Metabolism as a key to histone deacetylase inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Minimizing Background Noise in 13C Mass Spectrometry

Welcome to the technical support center for 13C mass spectrometry analysis. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals reduce background interference and improve data quality in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is "chemical noise" in mass spectrometry and why is it a problem?

A1: Chemical noise refers to background ions or signals in a mass spectrum that do not originate from the target analyte.[1] It can be defined as signals from components in the sample that are indistinguishable from the signal generated by the analyte of interest.[2] This noise is a significant issue because it can obscure low-level analyte peaks, reduce the signal-to-noise ratio (S/N), and ultimately limit the detection sensitivity of an experiment.[1][2] In complex mixtures, chemical noise can be orders of magnitude greater than electronic noise, making it a primary challenge in trace analysis.[2]

Q2: What are the most common sources of background noise in a 13C mass spectrometry experiment?

A2: Background noise can originate from multiple sources, which can be broadly categorized as follows:

• Solvents and Reagents: Even high-purity solvents can contain trace impurities that contribute to background signals.[3] Using fresh, high-grade (e.g., LC-MS grade) solvents is crucial.[4]

• Sample Matrix: Complex biological samples like plasma or tissue homogenates contain numerous endogenous compounds that can create significant background interference.[3]

• Consumables and Labware: Plasticizers (e.g., phthalates), slip agents, and other compounds can leach from plastic consumables such as pipette tips, vials, and tubing, introducing contaminants into the sample.[3]

• Chromatography System: Contamination can accumulate in the LC or GC system, including the inlet, column, and tubing, leading to persistent background noise.[3][5]

• Ion Source and Mass Spectrometer: The ionization source itself can generate background ions. Additionally, ambient air and gas lines can introduce contaminants if leaks are present.

Q3: How does sample preparation affect background noise?

A3: Sample preparation is a critical factor in controlling background noise. A robust sample cleanup procedure can significantly reduce interference from the sample matrix.[3] Techniques like solid-phase extraction (SPE) or protein precipitation are effective for removing a large portion of interfering compounds from liquid samples.[3] For 13C NMR, which has parallels in sample handling, it is essential to filter all samples to remove solid particulates, as these can distort spectral quality and contribute to a poor baseline.[6]

Q4: Can data processing techniques help reduce background noise?

A4: Yes, various data processing algorithms can be used to reduce noise after data acquisition. Techniques include smoothing filters (like the Savitzky-Golay filter) to reduce electronic noise and more advanced algorithms designed to identify and subtract chemical noise.[7][8] For instance, the NECTAR algorithm characterizes random, chemical, and background noise to filter out uninformative peaks from the data.[9] However, it is always preferable to minimize noise at the source (during sample preparation and data acquisition) rather than relying solely on post-acquisition processing.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your 13C mass spectrometry analysis.

Issue 1: High, persistent background noise is observed across the entire mass spectrum.

This common problem requires a systematic approach to identify and eliminate the source of contamination.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process for diagnosing the source of high background noise.

Caption: A logical workflow for diagnosing the source of high background noise.

Experimental Protocol: Running a Blank Analysis

This protocol is essential for determining if the background noise originates from your solvents, reagents, or the LC-MS system itself.

• Preparation: Prepare your mobile phase using the highest purity solvents available (e.g., LC-MS grade).[3][4] Ensure all glassware is meticulously cleaned.

• Method Setup: Create a new method in your instrument control software that is identical to your sample analysis method (gradient profile, flow rate, source parameters, etc.).

• Blank Injection: Instead of injecting your sample, inject an equivalent volume of your mobile phase A or the solvent used for sample reconstitution.

• Acquisition: Run the full method as you would for a sample.

• Analysis: Examine the resulting total ion chromatogram (TIC) and mass spectra. Any significant peaks or elevated baseline noise indicate contamination from the solvents, mobile phase additives, or the system itself.[3]

Issue 2: Background noise appears to originate from the sample itself.

When a blank run is clean but sample runs are noisy, the issue likely lies with the sample matrix or the preparation method.

Sample Preparation Workflow to Minimize Matrix Effects

A multi-step sample preparation workflow can effectively remove interfering compounds.

Caption: A typical experimental workflow for sample cleanup to reduce matrix effects.

Data Comparison: Impact of Sample Cleanup

The following table illustrates the potential impact of sample cleanup on signal-to-noise ratios. The values are representative and will vary by analyte and matrix.

Analyte State	Typical S/N Ratio (Low Concentration)	Primary Noise Source
Crude Lysate	5 - 20	Complex biological matrix
After Protein Precipitation	50 - 150	Remaining small molecules
After SPE Cleanup	> 500	Residual contaminants, system noise

Issue 3: Intermittent or specific m/z background peaks are present.

This often points to specific contaminants from the environment or consumables.

Sources of Background Noise

Understanding the origin of different noise types is key to their elimination.

Caption: A diagram illustrating the various contributors to total background noise.

Common Contaminants and Mitigation Strategies

Contaminant Class	Common Sources	Mitigation Strategy
Phthalates	Plastic tubes, vial caps, gloves	Use phthalate-free labware; switch to glass or polypropylene consumables.[3]
Polysiloxanes	Pump oils, vial septa, glassware coatings	Use oil-free pumps; pre-bake septa; ensure thorough glassware cleaning.
Polyethylene Glycol (PEG)	Surfactants, detergents, personal care products	Wear gloves; ensure no cross-contamination from cleaning supplies.
Solvent Adducts/Clusters	Mobile phase composition	Optimize mobile phase; use high-purity, fresh solvents.[10]

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. Chemical Noise Reduction via Mass Spectrometry and Ion/Ion Charge Inversion: Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. echemi.com [echemi.com]
• 5. researchgate.net [researchgate.net]
• 6. NMR Sample Preparation [nmr.chem.umn.edu]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. NECTAR: A New Algorithm for Characterizing and Correcting Noise in QToF-Mass Spectrometry Imaging Data - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

m-Cyanobenzoic acid-13C6 stability and storage conditions

This technical support center provides guidance on the stability and storage of m-Cyanobenzoic acid-13C6, along with troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid m-Cyanobenzoic acid-13C6?

A1: Solid m-Cyanobenzoic acid-13C6 should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2] Storage at room temperature is generally acceptable for short to medium-term storage.[3] For long-term storage, consider refrigeration at 2-8°C to minimize potential degradation.

Q2: How should I store solutions of m-Cyanobenzoic acid-13C6?

A2: The stability of m-Cyanobenzoic acid-13C6 in solution depends on the solvent and storage conditions. For aqueous solutions, be aware that the pH can significantly impact solubility and stability.[4] It is recommended to prepare solutions fresh. If storage is necessary, store in a tightly sealed vial, protect from light, and keep refrigerated at 2-8°C. For organic solvents, ensure the solvent is dry and free of contaminants.

Q3: Is m-Cyanobenzoic acid-13C6 sensitive to light or air?

Q4: Does the 13C6 labeling affect the stability of the molecule?

A4: Carbon-13 is a stable, non-radioactive isotope.[5] The 13C6 labeling does not impart radioactive instability to the molecule.[2][5] The chemical stability of m-Cyanobenzoic acid-13C6 is expected to be very similar to that of its unlabeled counterpart.[5] Therefore, the primary stability concerns are related to the inherent chemical properties of m-cyanobenzoic acid.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Compound is difficult to dissolve.	The compound has low solubility in the chosen solvent.	m-Cyanobenzoic acid has good solubility in polar organic solvents like methanol and DMSO, but limited solubility in water at neutral pH.[6] Solubility in water increases at higher pH due to the deprotonation of the carboxylic acid.[4] Consider adjusting the pH or using a more suitable solvent.
Unexpected peaks appear in analytical data (e.g., LC-MS, NMR).	This could indicate the presence of impurities or degradation products.	Review the storage conditions and handling procedures. Potential degradation pathways for similar compounds include hydrolysis of the nitrile group to an amide or carboxylic acid, and decarboxylation of the carboxylic acid group, especially at elevated temperatures.[7][8]
Loss of signal or inconsistent analytical results over time.	The compound may be degrading in solution.	Prepare fresh solutions for each experiment. If using a stock solution, perform a stability check by comparing the analytical response of a freshly prepared standard to that of the aged stock solution.
Discoloration of the solid material.	This may indicate the presence of impurities or slow degradation over a prolonged period.	While m-cyanobenzoic acid is typically a white to off-white solid, significant discoloration could be a sign of impurity. It is advisable to re-analyze the material to confirm its purity before use.

Stability Data

As specific quantitative stability data for m-Cyanobenzoic acid-13C6 is not publicly available, we recommend performing in-house stability studies under your specific experimental conditions. The following table can be used to record your findings.

Condition	Timepoint	Purity (%)	Appearance	Notes
Solid, Room Temp, Dark	0
1 month
3 months
6 months
Solution in [Solvent], 4°C, Dark	0
24 hours
1 week
1 month

Experimental Protocols

Protocol: Short-Term Solution Stability Assessment

• Solution Preparation: Prepare a stock solution of m-Cyanobenzoic acid-13C6 in your desired solvent at a known concentration.

• Initial Analysis (T=0): Immediately after preparation, analyze the solution using a suitable analytical method (e.g., LC-MS, HPLC-UV, or NMR) to determine the initial purity and concentration.

• Storage: Store the solution under your intended experimental conditions (e.g., 4°C, room temperature, protected from light).

• Time-Point Analysis: At regular intervals (e.g., 24h, 48h, 1 week), re-analyze the solution using the same analytical method.

• Data Evaluation: Compare the purity and concentration at each time point to the initial T=0 data. A significant decrease in purity or the appearance of new peaks would indicate instability under the tested conditions.

Visualizations

Caption: Workflow for handling m-Cyanobenzoic acid-13C6.

Caption: Troubleshooting workflow for experimental issues.

References

• 1. Benzonitrile Degradation Pathway [eawag-bbd.ethz.ch]
• 2. moravek.com [moravek.com]
• 3. Microbial degradation of the benzonitrile herbicides dichlobenil, bromoxynil and ioxynil in soil and subsurface environments--insights into degradation pathways, persistent metabolites and involved degrader organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. benchchem.com [benchchem.com]
• 6. 3-Cyanobenzoic acid | 1877-72-1 [chemicalbook.com]
• 7. scholars.northwestern.edu [scholars.northwestern.edu]
• 8. researchgate.net [researchgate.net]

avoiding isotopic scrambling in 13C labeling experiments

Welcome to the technical support center for isotopic labeling experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals avoid and resolve issues related to isotopic scrambling in 13C labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic scrambling and why is it a problem?

A1: Isotopic scrambling is the process that leads to an equilibrium distribution of isotopes among a specific set of atoms within a chemical species.[1] In the context of 13C labeling experiments, it refers to the unexpected rearrangement of labeled carbon atoms within a metabolite, which does not follow the known metabolic pathway map. This is a significant problem because 13C Metabolic Flux Analysis (13C-MFA) relies on tracking the precise position of labeled carbons to calculate the rates (fluxes) of metabolic reactions. Scrambling can lead to the misinterpretation of labeling patterns and, consequently, to inaccurate flux estimations.

Q2: What are the primary causes of isotopic scrambling?

A2: Isotopic scrambling can arise from three main sources:

• Metabolic Scrambling: This occurs when reversible reactions or symmetrical intermediates within a metabolic pathway cause the carbon backbone of a metabolite to be rearranged. A classic example is the non-oxidative phase of the Pentose Phosphate Pathway (PPP), where a series of carbon-shuffling reactions take place.[2][3]

• Chemical Scrambling (During Sample Preparation): The chemical reactions used to prepare samples for analysis can sometimes induce isotopic scrambling. This is particularly a concern during derivatization, a step required to make non-volatile metabolites suitable for Gas Chromatography-Mass Spectrometry (GC-MS).

• Analytical Scrambling (During Analysis): Isotopic scrambling can also occur within the analytical instrument itself, for instance, due to fragmentation patterns in the mass spectrometer that are not well-characterized.

Q3: How can I detect if isotopic scrambling is occurring in my experiment?

A3: Detecting isotopic scrambling typically involves observing unexpected mass isotopologue distributions (MIDs) in your mass spectrometry data. For example, you might see M+1, M+2, etc., peaks that cannot be explained by the known metabolic pathway from your 13C-labeled tracer. Another indicator can be inconsistent labeling patterns across different fragments of the same metabolite. Careful examination of your data and comparison with expected labeling patterns based on your metabolic model are key to identifying scrambling.

Troubleshooting Guide

Issue 1: Unexpected Mass Isotopologue Distributions (MIDs) in Metabolites

• Symptom: You observe labeling patterns (e.g., M+1, M+2 peaks) in your mass spectrometry data that are inconsistent with the expected labeling from your 13C tracer and the known metabolic pathway.

• Possible Causes & Solutions:

  • Cause A: Metabolic Scrambling in Pathways with Reversible Reactions.

    • Solution: Investigate if the affected metabolite is part of a pathway with known reversible reactions or symmetrical intermediates, such as the Pentose Phosphate Pathway or the Krebs cycle. You may need to use more sophisticated metabolic models that account for these reversible reactions.

  • Cause B: Incomplete Correction for Natural 13C Abundance.

    • Solution: Ensure that you have correctly corrected your data for the natural 1.1% abundance of 13C.[1] Inaccurate correction can lead to the appearance of unexpected M+1 peaks. Use a reliable correction software and double-check the molecular formulas of your metabolites and their derivatives.[1]

  • Cause C: Co-eluting Compounds or Background Interference.

    • Solution: Examine the chromatogram for co-eluting peaks that might be interfering with your metabolite of interest.[1] Optimize your chromatographic method to improve the separation of metabolites.[1]

Issue 2: Poor Reproducibility of Labeling Data Across Replicates

• Symptom: You observe high variability in the measured MIDs for the same metabolite across your biological or technical replicates.

• Possible Causes & Solutions:

  • Cause A: Inconsistent Sample Preparation.

    • Solution: Standardize your sample quenching, extraction, and derivatization protocols to minimize analytical variability. Ensure that all samples are treated identically and for the same duration.

  • Cause B: Instability of Derivatives.

    • Solution: Some derivatized metabolites can be unstable over time. Analyze your samples as soon as possible after derivatization. If you need to store them, investigate the optimal storage conditions (e.g., temperature) for your specific derivatives.

  • Cause C: Instrument Instability.

    • Solution: Check the performance of your mass spectrometer. Run a standard mixture at the beginning and end of your sample sequence to ensure that the instrument's response is stable.

Data Presentation: Instrument Precision in Isotopologue Analysis

The choice of mass spectrometry platform can impact the precision of isotopologue measurements. The following table summarizes the intra- and inter-day precision (presented as the coefficient of variation, %CV) for M+1/M and M+2/M isotope ratio measurements on different GC-MS instrument types.[4] Lower %CV values indicate higher precision.

Instrument Type	Isotope Ratio	Intra-Day Precision (%CV)	Inter-Day Precision (%CV)
GC-Quadrupole MS	M+1/M	>2%	4-6%
M+2/M	-	-
GC-QTOF MS	M+1/M	>2%	4-6%
M+2/M	-	-
GC-TOF MS	M+1/M	1.1%	2.3%
M+2/M	1.5%	2.7%

Data adapted from a comparative study on 29 unlabeled metabolite standards.[4] The low-resolution GC-TOF MS demonstrated significantly better precision for isotope ratio measurements.[4]

Experimental Protocols

Protocol: Two-Step Derivatization for GC-MS Analysis of Polar Metabolites

This protocol is designed to minimize chemical scrambling and ensure reproducible derivatization of polar metabolites (e.g., organic acids, amino acids, sugars) for GC-MS analysis. The two-step process involves methoximation followed by silylation.[5][6]

Materials:

• Dried metabolite extract

• Methoxyamine hydrochloride (MeOx) in pyridine

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA)

• Thermal shaker or incubator

• GC-MS vials with inserts

Procedure:

• Methoximation of Carbonyl Groups:

  • Add the MeOx in pyridine solution to your dried metabolite extract.

  • Incubate the mixture in a thermal shaker for 90 minutes at 37°C.[5] This step converts aldehyde and keto groups into their oxime derivatives, which prevents the formation of multiple silylated derivatives in the next step.[5]

• Silylation of Active Hydrogens:

  • Add the silylating agent (MSTFA or MTBSTFA) to the methoximated sample.

  • Incubate the mixture in a thermal shaker for 30 minutes at 37°C.[5] This step replaces active hydrogens on hydroxyl, carboxyl, thiol, and amine groups with a silyl group, increasing the volatility of the metabolites.[5]

• Sample Analysis:

  • After the silylation step, the sample is ready for injection into the GC-MS. It is recommended to analyze the samples shortly after derivatization to avoid degradation of the derivatives.

Note: It is crucial to ensure that all solvents and the sample extract are completely dry before derivatization, as water will react with the silylating agents.[6]

Visualizations

Troubleshooting workflow for unexpected isotopologue distributions.

Carbon scrambling in the non-oxidative Pentose Phosphate Pathway.

Causes and consequences of isotopic scrambling.

References

• 1. benchchem.com [benchchem.com]
• 2. The return of metabolism: biochemistry and physiology of the pentose phosphate pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. microbenotes.com [microbenotes.com]
• 4. Comparing stable isotope enrichment by gas chromatography with time-of-flight, quadrupole time-of-flight and quadrupole mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Quenching Methods for 13C Labeled Samples

Welcome to the technical support center for optimizing quenching methods in 13C labeled metabolomics experiments. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals ensure the integrity of their samples and the accuracy of their results.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of quenching in 13C labeling experiments?

Q2: What are the most common quenching methods for 13C labeled samples?

A2: The most prevalent quenching methods include:

• Cold Solvent Quenching: This involves rapidly mixing the cell culture with a cold solvent, typically methanol or a methanol/water mixture, at temperatures ranging from -20°C to -80°C.[6][7][8]

• Fast Filtration: This method involves rapidly separating the cells from the culture medium by vacuum filtration, followed by immediate quenching of the filter with cells in a cold solvent or liquid nitrogen.[9][10][11]

• Liquid Nitrogen (LN2) Snap-Freezing: This technique involves directly freezing the cells or tissue in liquid nitrogen to rapidly stop metabolic activity.[2][12][13]

Q3: How do I choose the best quenching method for my specific organism or cell type?

A3: The optimal quenching method is highly dependent on the specific organism or cell type being studied, as cell wall and membrane composition can significantly impact the effectiveness of a given method.[7][10] For example, some bacterial cells may be prone to excessive metabolite leakage with certain concentrations of cold methanol, while mammalian cells may be more robust.[9][10] It is crucial to validate and optimize the quenching protocol for each specific biological system to minimize metabolite leakage and ensure complete metabolic arrest.[7]

Q4: Can I store my samples after quenching?

A4: Yes, after quenching, it is generally recommended to store samples at -80°C until you are ready for metabolite extraction.[14][15] This ensures the long-term stability of the metabolites. Some protocols suggest that liquid nitrogen-quenched samples can be stored at -80°C for at least 7 days before extraction without significant changes in the metabolome.[13][16]

Troubleshooting Guide

Issue 1: Low or inconsistent 13C enrichment in downstream metabolites.

This is a common challenge that can arise from several factors throughout the experimental workflow.

Possible Cause	Troubleshooting Step
Inefficient Quenching	Metabolic activity continued after sample collection, altering the isotopic labeling patterns. Review and optimize your quenching protocol. Ensure the quenching solution is sufficiently cold and the mixing is rapid. For suspension cultures, a volume ratio of at least 1:10 of sample to quenching liquid is recommended to maintain a low temperature.[7]
Metabolite Leakage	Intracellular metabolites leaked out of the cells during quenching, leading to a loss of labeled compounds. Test different quenching solutions (e.g., varying methanol concentrations) or methods (e.g., fast filtration) to find the one that minimizes leakage for your specific cells.[6][17]
Suboptimal Labeling Time	The incubation time with the 13C labeled substrate may be too short for the label to incorporate into downstream metabolites. Perform a time-course experiment to determine the optimal labeling duration.
Incorrect Substrate Concentration	The concentration of the 13C labeled substrate may be too low for efficient uptake and metabolism. Titrate the substrate concentration to find the optimal level for your experimental system.

Issue 2: Significant metabolite leakage is suspected.

Metabolite leakage can severely compromise the quantitative accuracy of metabolomics data.

Possible Cause	Troubleshooting Step
Inappropriate Quenching Solvent	The chosen solvent or its concentration is causing cell membrane damage. For example, 60% cold methanol can cause significant leakage in some cyanobacteria.[17][18] Experiment with different methanol concentrations (e.g., 40%, 80%) or alternative solvents like acetonitrile mixtures.[7][9]
Extended Contact Time with Quenching Solution	Prolonged exposure to the quenching solvent can increase metabolite leakage.[7][19] Minimize the time between quenching and the subsequent centrifugation or filtration step.
Physical Stress During Harvesting	Centrifugation or filtration steps may be too harsh, leading to cell lysis. Optimize centrifugation speed and time, or the vacuum pressure during filtration.
Osmotic Shock	Washing cells with a hypotonic solution (like pure water) before quenching can cause them to swell and leak. Use an ice-cold isotonic solution like phosphate-buffered saline (PBS) or saline for washing steps.[1]

Experimental Protocols

Protocol 1: Cold Methanol Quenching for Suspension Cultures

This protocol is a widely used method for quenching microbial and mammalian suspension cultures.

• Preparation: Pre-chill a 60% (v/v) aqueous methanol solution to -40°C. Prepare centrifuge tubes containing the cold methanol solution.

• Sampling: Rapidly withdraw a defined volume of cell culture and immediately dispense it into the cold methanol solution. The volume ratio of culture to methanol solution should be at least 1:5 to ensure a rapid drop in temperature.

• Incubation: Gently vortex the mixture and incubate at -40°C for 30 minutes to ensure complete quenching.

• Cell Pellet Collection: Centrifuge the samples at a low temperature (e.g., -20°C or 4°C) to pellet the cells. The speed and duration should be optimized to minimize cell stress (e.g., 5,000 x g for 5 minutes).

• Supernatant Removal: Carefully and quickly decant or aspirate the supernatant, which contains the extracellular metabolites.

• Storage: The resulting cell pellet can be immediately used for metabolite extraction or snap-frozen in liquid nitrogen and stored at -80°C.

Protocol 2: Fast Filtration Quenching

This method is particularly useful for minimizing leakage and for organisms where cold methanol quenching is problematic.

• Setup: Assemble a vacuum filtration apparatus with a suitable filter membrane (e.g., 0.8 µm pore size). Place a collection tube containing the quenching solution (e.g., cold 100% methanol at -80°C or liquid nitrogen) underneath the filter holder.[3][4]

• Filtration: Rapidly transfer a known volume of the cell culture onto the filter and apply vacuum to quickly separate the cells from the medium.

• Quenching: Immediately after the medium has passed through, transfer the filter with the collected cells into the tube with the quenching solution.

• Extraction: Proceed with metabolite extraction directly from the filter and quenched cells.

• Storage: If not proceeding directly to extraction, the filter with the quenched cells can be stored at -80°C.

Data Presentation

Table 1: Comparison of Quenching Methods on Metabolite Recovery and Leakage

Quenching Method	Organism/Cell Type	Key Findings	Reference
60% Cold Methanol (-65°C)	Synechocystis sp. PCC 6803	Caused significant metabolite loss.	[3][4][18]
80% Cold Methanol/Water	Lactobacillus bulgaricus	Led to less cell damage and lower metabolite leakage compared to 60% methanol.	[6]
40% Cold Aqueous Methanol (-25°C)	Penicillium chrysogenum	Minimal metabolite leakage with an average recovery of 95.7%.	[7]
Rapid Filtration + 100% Cold Methanol (-80°C)	Synechocystis sp. PCC 6803	Exhibited the highest quenching efficiency.	[3][4][18]
30% Methanol Slurry (-24°C) + Centrifugation	Synechocystis sp. PCC 6803	Slightly less effective than rapid filtration but allows for less laborious sample processing.	[3][4]
60% Aqueous Methanol + 70mM HEPES (-40°C)	Chlamydomonas reinhardtii	Recommended for higher recovery of intracellular metabolites and reduced leakage.	[19]

Visualizations

Caption: A generalized experimental workflow for quenching 13C labeled samples.

Caption: A decision tree for troubleshooting low 13C enrichment issues.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures (Journal Article) | OSTI.GOV [osti.gov]
• 4. 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolite Measurement: Pitfalls to Avoid and Practices to Follow - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of the quenching method for metabolomics analysis of Lactobacillus bulgaricus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of cold methanol quenching for quantitative metabolomics of Penicillium chrysogenum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Extraction parameters for metabolomics from cell extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimized Fast Filtration-Based Sampling and Extraction Enables Precise and Absolute Quantification of the Escherichia coli Central Carbon Metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. d-nb.info [d-nb.info]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Reducing Time and Increasing Sensitivity in Sample Preparation for Adherent Mammalian Cell Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]
• 15. Metabolomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 16. Developing a Cell Quenching Method to Facilitate Single Cell Mass Spectrometry Metabolomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Quenching for Microalgal Metabolomics: A Case Study on the Unicellular Eukaryotic Green Alga Chlamydomonas reinhardtii - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Challenges in Metabolite Extraction with 13C Tracers

Welcome to the technical support center for 13C tracer-based metabolomics. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and standardized protocols to address common challenges in metabolite extraction for isotopic labeling experiments.

Troubleshooting Guide (Q&A Format)

This section addresses specific problems that can arise during the quenching and extraction phases of a 13C labeling experiment.

Quenching & Cell Lysis

Q1: My results show inconsistent or low 13C labeling. Could my quenching step be the problem?

A1: Yes, ineffective quenching is a primary cause of inconsistent labeling data. The goal of quenching is to instantly halt all enzymatic activity to preserve the metabolic state of the cells at the time of collection.[1][2][3]

• Potential Cause 1: Slow or Incomplete Metabolic Arrest. If metabolism continues after the labeled media is removed, the 13C enrichment patterns can change, leading to inaccurate flux calculations. For adherent cells, this involves rapidly removing the media and adding a chilled quenching solution.[4] For suspension cultures, this is complicated by the need to separate cells from the media before extraction.[2][5][6]

• Troubleshooting Steps:

  • Optimize Quenching Solution & Temperature: Use a pre-chilled quenching solution. Cold methanol-water mixtures (e.g., 80:20 at -70°C or 60% methanol at -40°C) are common.[4][7] However, be aware that some methods, like using 60% cold methanol, can cause significant metabolite leakage.[5][6][8][9] Rapid filtration followed by quenching with 100% cold (-80°C) methanol has been shown to have high efficiency.[5][8][9]

  • Minimize Time: The transition from culture conditions to quenched state must be as fast as possible. For adherent cells, a quick wash (less than 30 seconds) with glucose-free media can remove unlabeled glucose before quenching.[4]

  • Validate Your Method: Use 13C-labeled compounds as tracers during the quenching process itself to assess the extent of metabolic turnover after harvesting.[5][8][9] If significant labeling occurs during quenching, the method is not effective.

Q2: I'm observing significant loss of intracellular metabolites. What could be causing this leakage?

A2: Metabolite leakage is a common problem, often caused by compromising the cell membrane during the quenching step before metabolism is fully halted.

• Potential Cause: Inappropriate Quenching Solution. Certain quenching solutions, particularly those with high concentrations of organic solvents like 60% methanol, can cause membrane permeabilization and significant loss of intracellular content.[5][6][8][9]

• Troubleshooting Steps:

  • Evaluate Your Quenching Method: Studies have compared various methods and their effects on metabolite loss. For instance, mixing cells with 60% cold methanol prior to centrifugation has been shown to cause significant leakage.[5][6][8][9]

  • Consider Alternatives: For suspension cultures, rapid filtration followed by immediate immersion of the filter in cold solvent is a highly effective method to minimize leakage.[8][9] Another option is quenching with cold isotonic saline (0.9% NaCl), which can effectively halt metabolism without damaging cells.[3]

Extraction Efficiency & Reproducibility

Q3: My metabolite yields are low and variable between replicates. How can I improve my extraction efficiency?

A3: Low and variable yields often point to incomplete extraction or degradation of metabolites. The choice of extraction solvent and method is critical for achieving comprehensive and reproducible results.[10]

• Potential Cause 1: Suboptimal Extraction Solvent. No single solvent can efficiently extract all classes of metabolites due to their diverse physicochemical properties.[11][12] A common method is a biphasic extraction using a methanol:chloroform:water mixture, which separates polar metabolites into the aqueous phase and lipids into the organic phase.[11]

• Potential Cause 2: Incomplete Cell Disruption. Metabolites will not be fully extracted if the cells are not completely lysed. Methods like freeze-thaw cycles or sonication can aid in cell disruption.[4][13]

• Troubleshooting Steps:

  • Select an Appropriate Solvent System: For broad coverage, a biphasic system is often preferred. A methyl-tertiary-butyl-ether (MTBE) based method has been developed as a safer and sometimes more efficient alternative to chloroform, allowing for the collection of polar and non-polar metabolites as well as a solid pellet of proteins and starch.[11][14]

  • Optimize Solvent Ratios: The ratio of solvents is critical for achieving proper phase separation and extraction efficiency. For example, a 2:1:1 chloroform:methanol:water ratio has been found to be optimal for some bacterial cells.[13]

  • Ensure Complete Lysis: Incorporate a freeze-thaw step by placing samples at -75°C or below, followed by thawing on ice.[4] This helps lyse the cells and release intracellular content.

  • Use Isotopic Internal Standards: The most robust way to control for variability is to use uniformly 13C-labeled cell extracts as internal standards.[15] These standards are added at the beginning of the extraction process and can correct for errors in both extraction and subsequent analysis.[15][16]

Q4: I'm having trouble with phase separation in my methanol/chloroform/water extraction. What's going wrong?

A4: Incomplete or failed phase separation is a common issue that can ruin an extraction. It is almost always caused by incorrect solvent ratios.

• Potential Cause: Incorrect Solvent Ratios. The ternary system of methanol, chloroform, and water will only separate into two phases within a specific range of compositions. If there is too much methanol, the mixture will remain as a single phase.

• Troubleshooting Steps:

  • Adjust Water Content: The most common solution is to add more water to the mixture to force phase separation.[17] The final ratio should be carefully controlled.

  • Check Initial Sample Volume: The aqueous volume of your initial cell pellet or sample extract contributes to the total water content. This must be accounted for when adding the solvents.

  • Alternative Solvents: Consider using MTBE instead of chloroform. MTBE has a lower density, which results in an inverted phase separation (organic phase on top) and can lead to a more stable and compact pellet at the bottom, simplifying the collection of all fractions.[14]

Data Summary Table

The choice of extraction protocol can significantly impact the number of metabolites detected. The following table summarizes findings from a study comparing ten different extraction protocols across four human sample types.

Protocol ID	Extraction Solvent/Method	Best Performing Sample Type(s)
2	100% Isopropanol (IPA)	Liver, Bone Marrow
7	75% Ethanol / MTBE (Method A)	HEK cell line
8	75% Ethanol / MTBE (Method B)	Liver, HEK cell line, Bone Marrow

Data synthesized from a comparative study on human tissues and cell lines. "Best Performing" is defined by the protocol yielding the highest number of detectable metabolites.[18]

Experimental Protocols

Protocol: Biphasic Metabolite Extraction from Adherent Mammalian Cells

This protocol is a standard method for separating polar and non-polar metabolites from adherent cells grown in culture.

1. Cell Culture and Labeling: a. Culture adherent cells to the desired confluency (e.g., 80-90%). b. One hour before labeling, replace the media with fresh media containing dialyzed fetal calf serum to remove unlabeled small molecules.[4] c. To start the labeling, remove the media, perform a very quick wash (e.g., <30 seconds) with glucose-free media, and add the 13C-label containing media.[4]

2. Quenching: a. After the desired labeling time, aspirate the labeled media completely. b. Immediately add 1 mL of ice-cold (-70°C or colder) quenching mix (80:20 Methanol:Water) to the culture dish, ensuring it covers the entire cell surface.[4] c. Immediately place the dish at -80°C for at least 15 minutes to ensure complete metabolic arrest.[4]

3. Extraction: a. Place the frozen dish on dry ice and scrape the cells into the frozen methanol/water mixture. b. Transfer the resulting cell slurry to a pre-chilled microcentrifuge tube. c. Add 500 µL of ice-cold chloroform to the tube. d. Add 200 µL of ice-cold water to induce phase separation. e. Vortex vigorously for 10 minutes at 4°C. f. Centrifuge at 16,000 x g for 15 minutes at 4°C.

4. Phase Collection: a. Three layers will be visible: an upper aqueous/polar phase, a protein interface, and a lower organic/non-polar phase. b. Carefully collect the upper aqueous phase (~600 µL) into a new tube for LC-MS or GC-MS analysis of polar metabolites. c. Carefully collect the lower organic phase (~500 µL) into a separate glass vial for analysis of lipids and other non-polar metabolites. d. Store all extracts at -80°C until analysis. It is recommended to analyze samples within 24 hours of extraction.[4]

Visualizations (Graphviz)

Workflow for 13C Metabolite Extraction

Caption: General workflow for 13C tracer experiments from cell culture to analysis.

Troubleshooting Low Metabolite Recovery

Caption: Decision tree for troubleshooting low metabolite recovery.

Frequently Asked Questions (FAQs)

Q1: What is isotopic scrambling and how can I avoid it?

A1: Isotopic scrambling refers to the metabolic conversion of a labeled compound, leading to the incorporation of isotopes into unintended molecules.[19] For example, if you are tracing glucose metabolism, the 13C label can end up in amino acids or nucleotides. This is a natural biological process and a key part of metabolic flux analysis. The goal is not to avoid it, but to accurately measure and interpret it. Careful experimental design, including choosing the right tracer and labeling duration, is crucial for obtaining meaningful data.[19]

Q2: How long should I wait to achieve isotopic steady state?

A2: The time required to reach isotopic steady state, where the isotopic enrichment of metabolites becomes constant, varies significantly depending on the pathway. Glycolysis may reach a steady state in minutes, while the TCA cycle can take a couple of hours, and nucleotide biosynthesis can take much longer (~24 hours).[20] It is essential to determine this empirically for your specific system and pathways of interest by performing a time-course experiment.[19]

Q3: Does the choice of analytical instrument (e.g., QQQ vs. QTOF) affect my 13C tracer experiment?

A3: Yes, the instrument choice impacts sensitivity, resolution, and the ability to measure the full isotopologue distribution. Triple quadrupole (QQQ) instruments operating in MRM or SIM mode offer high sensitivity and precision for targeted analysis of specific isotopologues.[21][22] High-resolution mass spectrometers like QTOF-HRMS are better for untargeted analysis as they can determine the full isotopologue space without mass interferences, which is crucial for discovering unexpected labeling patterns.[21][22]

Q4: Why is it important to correct for natural isotopic abundance?

A4: Carbon and other elements have naturally occurring heavy isotopes (e.g., 1.1% of carbon is 13C). This natural abundance contributes to the mass isotopomer distribution (MID) of a metabolite even in an unlabeled sample.[23] To accurately determine the enrichment from your tracer, you must correct your measured data by subtracting the contribution from these naturally occurring isotopes. This is a standard and critical step in all 13C-MFA data processing workflows.[23][24]

Q5: Can I use a single extraction method for both metabolomics and proteomics?

A5: Traditional methanol:chloroform protocols are inefficient for recovering proteins, which often get trapped in the interface between the two liquid phases.[11] However, modified protocols using solvents like methyl-tertiary-butyl-ether (MTBE) have been developed. These methods result in the formation of a solid pellet containing proteins and starch at the bottom of the tube, which can then be harvested for proteomic analysis while the liquid phases are used for metabolomics and lipidomics.[11][14]

References

• 1. benchchem.com [benchchem.com]
• 2. osti.gov [osti.gov]
• 3. Towards quantitative metabolomics of mammalian cells: development of a metabolite extraction protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 13C Kinetic Labeling and Extraction of Metabolites from Adherent Mammalian Cells [bio-protocol.org]
• 5. 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures (Journal Article) | OSTI.GOV [osti.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. welchlab.com [welchlab.com]
• 11. Analyzing proteins and metabolites: All-in-One Extraction [mpimp-golm.mpg.de]
• 12. Metabolite Measurement: Pitfalls to Avoid and Practices to Follow - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Protocol: a fast, comprehensive and reproducible one-step extraction method for the rapid preparation of polar and semi-polar metabolites, lipids, proteins, starch and cell wall polymers from a single sample - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. uab.edu [uab.edu]
• 17. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 18. Frontiers | Comparison of extraction methods for intracellular metabolomics of human tissues [frontiersin.org]
• 19. benchchem.com [benchchem.com]
• 20. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 21. HILIC-Enabled 13C Metabolomics Strategies: Comparing Quantitative Precision and Spectral Accuracy of QTOF High- and QQQ Low-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. HILIC-Enabled 13C Metabolomics Strategies: Comparing Quantitative Precision and Spectral Accuracy of QTOF High- and QQQ Low-Resolution Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Publishing 13C metabolic flux analysis studies: A review and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]

resolving co-elution issues with m-Cyanobenzoic acid-13C6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving co-elution issues encountered during experiments with m-Cyanobenzoic acid-13C6.

Troubleshooting Guides

Co-elution of the analyte and its isotopically labeled internal standard can compromise the accuracy and precision of quantitative analyses. This guide provides a systematic approach to diagnosing and resolving these issues.

Initial Assessment of Co-elution

The first step in troubleshooting is to confirm that co-elution is indeed the problem.

1. Visual Inspection of the Chromatogram:

• Peak Fronting or Tailing: Asymmetry in the peak shape can indicate the presence of an unresolved component.

• Peak Shoulders: A "shoulder" on the main peak is a strong indicator of a co-eluting species.[1]

• Broader than Expected Peaks: If the peak for m-Cyanobenzoic acid-13C6 is significantly wider than typical for your system under the given conditions, it may be due to the presence of an overlapping peak.

2. Utilize Your Detector's Capabilities:

• Diode Array Detector (DAD/PDA): If you are using a DAD, you can assess peak purity by examining the UV spectra across the peak. If the spectra are not identical, it suggests the presence of a co-eluting impurity.[1]

• Mass Spectrometry (MS): When using an MS detector, you can evaluate peak purity by extracting ion chromatograms for different m/z values across the peak. A shift in the mass spectra across the peak indicates co-elution.[1]

Systematic Troubleshooting Workflow

Once co-elution is suspected, follow this workflow to systematically address the issue.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Substrate Concentration for 13C Labeling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during 13C labeling experiments for metabolic flux analysis (MFA).

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of 13C-labeled substrate to use in my cell culture experiment?

A1: The optimal concentration of a 13C-labeled substrate is crucial for achieving sufficient isotopic enrichment in downstream metabolites without causing cellular toxicity or altering metabolism. The ideal concentration depends on several factors, including the cell type, its metabolic rate, the specific substrate being used, and the objectives of the experiment. A common starting point is to match the concentration of the labeled substrate to its unlabeled counterpart in standard culture medium.[1] For example, if your standard DMEM contains 25 mM glucose, you would use 25 mM 13C-glucose in your labeling medium.[2] However, optimization is often necessary.

Q2: How long should I incubate my cells with the 13C-labeled substrate?

A2: The incubation time required to reach isotopic steady state, where the isotopic enrichment of metabolites becomes stable, varies depending on the metabolic pathway and the turnover rate of the metabolite pools. Glycolytic intermediates may reach a steady state within minutes, while TCA cycle intermediates can take several hours.[3] For some amino acids that are present in the media and also synthesized by the cells, achieving a true isotopic steady state in monolayer cultures can be challenging due to continuous exchange with the extracellular pool.[3] It is recommended to perform a time-course experiment (e.g., sampling at 2, 6, 12, and 24 hours) to determine the optimal labeling duration for your specific metabolites of interest.[4]

Q3: Why am I observing low 13C enrichment in my target metabolites?

A3: Low 13C enrichment is a common issue that can arise from several factors. These include suboptimal substrate concentration, insufficient incubation time, high endogenous pools of unlabeled metabolites, or issues with cellular uptake and metabolism of the tracer.[4] A systematic troubleshooting approach is necessary to identify and resolve the root cause. Refer to the troubleshooting guide below for a detailed workflow.

Q4: Can the 13C-labeled substrate itself alter cellular metabolism?

A4: While 13C is a stable isotope and generally considered non-perturbing, it is a valid concern. However, studies have shown that using 13C-enriched substrates typically does not significantly alter the flux through central carbon metabolism.[5] It is still good practice to include a control group with the corresponding unlabeled substrate to ensure that the labeling experiment itself is not inducing unexpected metabolic shifts.

Q5: Should I use a single 13C tracer or a mixture of tracers?

A5: The choice between a single tracer and a mixture depends on the specific metabolic pathways you aim to investigate. There is no single best tracer for all 13C-MFA studies.[6] Generally, 13C-glucose tracers are effective for probing upper metabolism (glycolysis and the pentose phosphate pathway), while 13C-glutamine tracers provide better resolution for lower metabolism, such as the TCA cycle.[6] Performing parallel experiments with different tracers or using optimized tracer mixtures can provide a more comprehensive view of cellular metabolism.[7][8]

Troubleshooting Guides

Guide 1: Low or No Detectable 13C Enrichment

This guide provides a systematic approach to troubleshoot experiments with poor isotopic labeling.

Troubleshooting Workflow for Low 13C Enrichment

Caption: A logical workflow for troubleshooting low 13C enrichment.

Step-by-Step Troubleshooting:

• Verify Cellular Uptake:

  • Possible Cause: The cells may not be efficiently taking up the labeled substrate.

  • Troubleshooting:

    • Confirm that the appropriate transporters for the substrate are expressed in your cell line.

    • For substrates with slow uptake, consider increasing the incubation time or tracer concentration, while monitoring for toxicity.[9]

• Optimize Tracer Concentration:

  • Possible Cause: The concentration of the 13C-labeled substrate may be too low to compete with unlabeled sources or to produce a detectable signal. Conversely, excessively high concentrations could be toxic.[4]

  • Troubleshooting:

    • Perform a dose-response experiment with a range of concentrations (e.g., 1-25 mM for glucose) to identify the optimal concentration for your cell line.[1][4]

    • Ensure the use of dialyzed serum in your media to minimize the presence of unlabeled small molecules.[1]

• Optimize Incubation Time:

  • Possible Cause: The incubation period may be too short to allow for sufficient label incorporation into downstream metabolites.[4]

  • Troubleshooting:

    • Conduct a time-course experiment, collecting samples at multiple time points to determine when isotopic steady state is reached for your metabolites of interest.[4]

• Assess Endogenous Unlabeled Pools:

  • Possible Cause: Large intracellular pools of unlabeled metabolites can dilute the 13C label, resulting in low enrichment.[4]

  • Troubleshooting:

    • Consider a pre-incubation period in a medium lacking the unlabeled version of your tracer to help deplete the endogenous pool before adding the labeled substrate.[4]

• Evaluate Tracer Metabolism:

  • Possible Cause: The cell line may lack the necessary enzymes to metabolize the specific tracer. This is particularly relevant for less common tracers.[9]

  • Troubleshooting:

    • Consult literature to confirm that your cell line is capable of metabolizing the chosen tracer.

    • If using a novel tracer, you may need to perform enzymatic assays to confirm metabolic activity.

• Assess Cell Viability:

  • Possible Cause: High concentrations of the tracer or prolonged incubation times may be toxic to the cells, leading to altered metabolism and poor labeling.

  • Troubleshooting:

    • Perform a cell viability assay (e.g., trypan blue exclusion or MTT assay) under your experimental conditions to ensure cell health.[4]

Data Presentation

Table 1: Recommended Starting Concentrations for Common 13C-Labeled Substrates in Mammalian Cell Culture

13C-Labeled Substrate	Typical Concentration Range	Cell Type Examples	Key Considerations
[U-13C6]-Glucose	5 - 25 mM[1]	HeLa, A549, MCF-7[2][10]	Match the glucose concentration in your standard growth medium. Use dialyzed FBS to reduce unlabeled glucose.[1]
[U-13C5]-Glutamine	2 - 4 mM[2][6]	Various cancer cell lines[6]	Glutamine is less stable in solution; prepare fresh labeling medium.[6]
[1,2-13C2]-Glucose	10 - 25 mM[1]	A549[2]	Useful for distinguishing between glycolysis and the pentose phosphate pathway.[1]

Note: These are starting recommendations. The optimal concentration should be empirically determined for your specific experimental system.

Experimental Protocols

Protocol 1: 13C Labeling of Adherent Mammalian Cells for Metabolic Flux Analysis

This protocol provides a generalized procedure for labeling adherent cells with a 13C-labeled substrate.

Materials:

• Adherent mammalian cell line of interest

• Complete growth medium (e.g., DMEM, RPMI-1640)

• Glucose-free and glutamine-free basal medium

• Dialyzed Fetal Bovine Serum (dFBS)

• 13C-labeled substrate (e.g., [U-13C6]-Glucose)

• Sterile phosphate-buffered saline (PBS)

• 6-well or 10 cm cell culture plates

• Ice-cold 80% methanol

Procedure:

• Cell Seeding:

  • Seed cells at a density that will allow them to reach 70-80% confluency at the time of harvest.[1]

  • Allow cells to attach and grow overnight in a standard cell culture incubator (37°C, 5% CO2).

• Preparation of Labeling Medium:

  • On the day of the experiment, prepare the labeling medium by supplementing the glucose-free/glutamine-free basal medium with the desired concentration of the 13C-labeled substrate and other necessary components like dFBS (typically 10%).[1]

  • Warm the labeling medium to 37°C before use.

• Initiation of Labeling:

  • Aspirate the standard growth medium from the cell culture plates.

  • Gently wash the cells once with pre-warmed sterile PBS.

  • Add the pre-warmed 13C labeling medium to the cells.

• Incubation:

  • Return the plates to the incubator and incubate for the predetermined optimal duration.

• Metabolite Extraction:

  • At the end of the incubation period, rapidly aspirate the labeling medium.

  • Immediately place the culture plates on ice and wash the cells quickly with ice-cold PBS to halt metabolic activity.

  • Add a sufficient volume of ice-cold 80% methanol (-80°C) to cover the cells.

  • Scrape the cells in the cold methanol and transfer the cell lysate to a pre-chilled microcentrifuge tube.[4]

• Sample Processing:

  • Vortex the cell lysate thoroughly.

  • Centrifuge at maximum speed for 10-15 minutes at 4°C to pellet cell debris.[4]

  • Transfer the supernatant, which contains the extracted metabolites, to a new tube for subsequent analysis by mass spectrometry or NMR.

Mandatory Visualization

Experimental Workflow for 13C Metabolic Flux Analysis

Caption: A typical workflow for a 13C metabolic flux analysis experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimization of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Consistent 13C Labeling in Biological Replicates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals achieve consistent results in 13C labeling experiments for metabolic flux analysis.

Troubleshooting Guide

Inconsistent labeling between biological replicates can arise from various factors, from cell culture conditions to sample processing and data analysis. The table below outlines common issues, their potential causes, and recommended solutions.

Issue	Potential Causes	Recommended Solutions
High Variability in Labeling Enrichment Between Replicates	Inconsistent Cell Culture Conditions: Minor variations in seeding density, passage number, or media composition can lead to different metabolic states.	- Standardize cell seeding protocols and use cells within a narrow passage number range. - Ensure uniform media preparation and storage.
Nutrient Depletion: Depletion of the labeled tracer or other essential nutrients before the end of the experiment can alter metabolic pathways.[1]	- Monitor cell growth and nutrient consumption to ensure the labeled substrate is not depleted. - Adjust initial tracer concentration or experiment duration accordingly.
Incomplete Isotopic Steady State: Harvesting cells before they reach isotopic steady state will result in variable labeling patterns.	- Perform time-course experiments to determine the time required to reach isotopic steady state for the metabolites of interest.[1]
Variable Quenching and Extraction: Inconsistent timing or temperature during quenching and extraction can alter metabolite pools and labeling.	- Standardize quenching and extraction procedures, ensuring rapid and complete metabolic inactivation. - Use pre-chilled solutions and maintain consistent timings for each step.
Unexpected Labeling Patterns	Contamination with Unlabeled Carbon Sources: Presence of unlabeled glucose or amino acids in serum or other media components.	- Use dialyzed serum or customized media to minimize unlabeled carbon sources.[2] - Account for natural CO2 incorporation in your metabolic model.[3]
Metabolic Pathway Alterations: The experimental conditions themselves may alter cellular metabolism in unexpected ways.	- Carefully review the literature for the expected metabolic phenotype of your cell line under the chosen conditions.
Incorrect Tracer Selection: The chosen tracer may not be optimal for interrogating the pathway of interest.[3][4]	- Select tracers that are known to be informative for the specific metabolic pathways being studied.[3][4] For example, [1,2-¹³C₂]glucose is often optimal for glycolysis and the pentose phosphate pathway, while [U-¹³C₅]glutamine is ideal for the TCA cycle.[4]
Poor Data Quality	Analytical Variability: Inconsistent sample handling for mass spectrometry or NMR analysis.	- Implement strict quality control measures during sample preparation and analysis. - Include internal standards to monitor analytical performance.
Improper Data Correction: Failure to correctly account for the natural abundance of 13C can lead to inaccurate labeling calculations.[5]	- Use established algorithms to correct for the natural 13C abundance in your raw data.[5]

Frequently Asked Questions (FAQs)

Q1: How many biological replicates are necessary for a 13C labeling experiment?

A1: While the exact number can depend on the biological variability of the system, a minimum of three biological replicates is generally recommended to ensure statistical significance. For studies with multiple conditions or tracers, more replicates may be necessary to achieve sufficient statistical power.[6]

Q2: How do I determine if my cells have reached isotopic steady state?

A2: To determine if isotopic steady state has been reached, you should perform a time-course experiment. This involves collecting samples at multiple time points after introducing the 13C-labeled tracer and measuring the isotopic enrichment of key metabolites. Steady state is achieved when the fractional labeling of these metabolites no longer changes over time.[1]

Q3: What is the difference between metabolic steady state and isotopic steady state?

A3: Metabolic steady state refers to a condition where the concentrations of intracellular metabolites and metabolic fluxes are constant over time. Isotopic steady state, on the other hand, is reached when the isotopic enrichment of intracellular metabolites becomes constant after the introduction of a labeled substrate. It is crucial to ensure cells are in metabolic steady state before starting the labeling experiment to accurately interpret the results.[5]

Q4: Can I use different 13C tracers in the same experiment?

A4: While it is possible to use a mixture of tracers, it is often more informative to perform parallel labeling experiments, where different tracers are used in separate, parallel cultures.[3] This approach can provide better resolution of different metabolic pathways. For example, using [1,2-¹³C₂]glucose in one set of replicates and [U-¹³C₅]glutamine in another can effectively probe glycolysis/pentose phosphate pathway and the TCA cycle, respectively.[3][4]

Q5: How should I report my 13C labeling data?

A5: For transparency and reproducibility, it is good practice to report all measured isotopomer data in tabular form. For mass spectrometry data, the raw, uncorrected mass isotopomer distributions should be provided.[7] Additionally, a clear description of the experimental methods, including cell culture conditions, tracer used, and analytical methods, is essential.[7]

Experimental Protocol: 13C Labeling of Adherent Mammalian Cells

This protocol provides a generalized workflow for conducting a 13C labeling experiment with adherent mammalian cells.

1. Cell Seeding and Growth:

• Seed cells in multi-well plates at a consistent density to ensure they are in the exponential growth phase at the time of labeling.
• Culture cells in standard growth medium for 24-48 hours to allow for adherence and recovery.

2. Isotopic Labeling:

• Prepare labeling medium by supplementing basal medium (lacking the nutrient to be labeled, e.g., glucose or glutamine) with the desired 13C-labeled tracer and other necessary components (e.g., dialyzed fetal bovine serum).
• Aspirate the standard growth medium from the cells and wash once with pre-warmed phosphate-buffered saline (PBS).
• Add the pre-warmed labeling medium to the cells and return them to the incubator.
• Incubate for a predetermined time to allow for isotopic labeling to reach a steady state. This time should be determined empirically for your specific cell line and experimental conditions.

3. Quenching and Metabolite Extraction:

• To quench metabolic activity, rapidly aspirate the labeling medium.
• Immediately wash the cells with a large volume of ice-cold saline solution to remove any remaining extracellular labeled substrate.
• Add a pre-chilled extraction solvent (e.g., 80% methanol) to the cells.
• Incubate at -80°C for at least 15 minutes.
• Scrape the cells in the extraction solvent and transfer the cell lysate to a microcentrifuge tube.
• Centrifuge at high speed at 4°C to pellet cell debris.
• Collect the supernatant containing the extracted metabolites.

4. Sample Analysis:

• Dry the metabolite extract, for example, using a vacuum concentrator.
• Resuspend the dried metabolites in a suitable solvent for your analytical platform (e.g., LC-MS or GC-MS).
• Analyze the samples to determine the mass isotopomer distributions of the metabolites of interest.

5. Data Analysis:

• Correct the raw mass isotopomer data for the natural abundance of 13C.[5]
• Calculate the fractional contribution of the labeled substrate to each metabolite.
• Perform statistical analysis to compare labeling patterns between different conditions and assess the consistency of biological replicates.

Visualizations

References

• 1. Metabolic Labeling of Cultured Mammalian Cells for Stable Isotope-Resolved Metabolomics: Practical Aspects of Tissue Culture and Sample Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Parallel labeling experiments and metabolic flux analysis: past, present and future methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. par.nsf.gov [par.nsf.gov]
• 7. Publishing 13C metabolic flux analysis studies: A review and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Gold Standard for Bioanalysis: m-Cyanobenzoic acid-13C6 Outperforms Deuterated Standards

A comprehensive comparison for researchers, scientists, and drug development professionals.

In the pursuit of precise and reliable quantitative analysis, particularly in the complex biological matrices encountered in drug development, the choice of an internal standard is a critical decision that can significantly impact data integrity. While deuterated standards have been a common choice, a growing body of evidence highlights the superior performance of carbon-13 (¹³C) labeled internal standards. This guide provides an objective comparison of m-Cyanobenzoic acid-¹³C6 and its deuterated counterparts, supported by experimental principles, to inform the selection of the most appropriate standard for demanding bioanalytical applications.

The ideal internal standard should be chemically identical to the analyte, differing only in mass, to ensure it experiences the same processing and analysis effects, from extraction to detection.[1] This allows for accurate correction of variations that can occur during sample preparation and analysis.[2] While both ¹³C-labeled and deuterated standards aim to fulfill this role, their fundamental isotopic differences lead to significant variations in performance.[3]

Key Performance Parameters: A Head-to-Head Comparison

The decision between a ¹³C-labeled and a deuterated internal standard hinges on several key performance parameters that directly influence the accuracy and robustness of an analytical method. Below is a summary of these parameters, with a clear indication of the advantages offered by m-Cyanobenzoic acid-¹³C6.

Performance Parameter	m-Cyanobenzoic acid-¹³C6 (¹³C-Labeled)	Deuterated m-Cyanobenzoic acid (²H-Labeled)	Advantage
Chromatographic Co-elution	Typically co-elutes perfectly with the unlabeled analyte.[4][5]	Often exhibits a slight retention time shift, eluting earlier than the unlabeled analyte.[4][5][6]	¹³C-Labeled
Isotopic Stability	Highly stable with no risk of isotopic exchange during sample preparation or analysis.[1][5]	Susceptible to back-exchange of deuterium with protons from the solvent, especially if the label is on an exchangeable site.[5][7]	¹³C-Labeled
Matrix Effect Compensation	More accurate compensation due to identical elution profiles with the analyte.[1][6]	Can lead to differential ion suppression or enhancement due to chromatographic shifts, compromising accurate quantification.[8][9]	¹³C-Labeled
Accuracy and Precision	Demonstrates improved accuracy and precision.[6] One study showed a mean bias of 100.3% with a standard deviation of 7.6%.[6]	Can lead to inaccuracies, with one study showing up to a 40% error due to imperfect retention time matching.[4] Another study reported a mean bias of 96.8% with a standard deviation of 8.6%.[6]	¹³C-Labeled
Isotope Effect	Minimal isotope effect due to the smaller relative mass difference between ¹²C and ¹³C.[10]	Pronounced isotope effect due to the 100% mass difference between hydrogen and deuterium, which can alter physicochemical properties.[10]	¹³C-Labeled

The Critical Impact of the Isotope Effect

The primary reason for the superior performance of ¹³C-labeled standards lies in the minimized "isotope effect." The significant mass difference between protium (¹H) and deuterium (²H) can lead to differences in bond energies and, consequently, slight changes in the physicochemical properties of the molecule.[10] This can manifest as a noticeable shift in retention time during liquid chromatography (LC), where the deuterated standard often elutes slightly before the unlabeled analyte.[11] This separation can lead to the analyte and the internal standard experiencing different degrees of matrix effects, ultimately compromising the accuracy of the quantification.[2]

In contrast, the substitution of ¹²C with ¹³C results in a much smaller relative mass change, leading to virtually identical physicochemical properties and chromatographic behavior.[12] This ensures that m-Cyanobenzoic acid-¹³C6 and the native analyte traverse the analytical system in unison, providing a more accurate and reliable correction for any variations encountered.

Visualizing the Workflow and Isotope Effect

To further illustrate these concepts, the following diagrams, generated using Graphviz, depict a typical experimental workflow for using an internal standard and the chromatographic consequences of the isotope effect.

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. academic.oup.com [academic.oup.com]
• 9. myadlm.org [myadlm.org]
• 10. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. foodriskmanagement.com [foodriskmanagement.com]

A Comparative Guide to m-Cyanobenzoic acid-13C6 and 13C Labeled Amino Acids in Modern Research

In the landscape of modern scientific inquiry, stable isotope-labeled compounds are indispensable tools for achieving accuracy and depth in experimental analysis. Among these, 13C-labeled molecules are paramount for their utility in mass spectrometry and nuclear magnetic resonance spectroscopy. This guide provides an objective comparison between m-Cyanobenzoic acid-13C6, a synthetic small molecule, and the broad class of 13C labeled amino acids, which are fundamental biological building blocks. We will explore their distinct applications, supported by experimental data and detailed protocols, to assist researchers, scientists, and drug development professionals in selecting the appropriate tool for their analytical needs.

Introduction: Two Classes of 13C Labeled Molecules

m-Cyanobenzoic acid-13C6 is the 13C-labeled form of m-Cyanobenzoic acid.[1] It is a small, aromatic carboxylic acid that does not occur naturally in biological systems. Its primary application in research is as an internal standard for quantitative analyses, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[1] The presence of six 13C atoms provides a distinct mass shift, allowing it to be differentiated from its unlabeled counterpart while sharing nearly identical chemical and physical properties.

13C Labeled Amino Acids are amino acids where one or more carbon atoms have been replaced with the stable isotope carbon-13 (13C).[2] These molecules are fundamental to life and can be incorporated into proteins and other biomolecules through cellular metabolism.[2] This intrinsic biological role allows them to be used not only as internal standards but also as tracers to study dynamic biological processes. Key applications include Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for quantitative proteomics and 13C-Metabolic Flux Analysis (13C-MFA) to elucidate the activity of metabolic pathways.[3][4]

Core Applications and Performance Comparison

The choice between m-Cyanobenzoic acid-13C6 and 13C labeled amino acids is dictated by the experimental question. The former excels as a non-biological internal standard for quantifying small molecules, while the latter are uniquely suited for probing biological systems from within.

m-Cyanobenzoic acid-13C6 as an Internal Standard

As an internal standard, m-Cyanobenzoic acid-13C6 is added to a sample at a known concentration before analysis. It co-elutes with the unlabeled analyte and experiences similar ionization and fragmentation in the mass spectrometer. By comparing the signal intensity of the labeled standard to the unlabeled analyte, precise quantification can be achieved, correcting for variations in sample preparation and instrument response.[5][6]

Table 1: Representative Performance Data for a 13C-Labeled Small Molecule Internal Standard (like m-Cyanobenzoic acid-13C6) in an LC-MS/MS Assay.

Parameter	Typical Performance Metric
Linearity (R²)	> 0.99
Lower Limit of Quantification (LLOQ)	1-10 ng/mL
Upper Limit of Quantification (ULOQ)	500-1000 ng/mL
Accuracy (% Bias)	Within ±15%
Precision (% CV)	< 15%
Recovery	85-115%
Matrix Effect	Minimal with 13C-labeled standard

This data is representative of the performance expected from a well-validated LC-MS/MS method using a 13C-labeled internal standard for small molecule quantification.[5][7]

13C Labeled Amino Acids in Biological Research

13C labeled amino acids are versatile tools that can be applied in various ways to study complex biological systems.

In SILAC, cells are grown in media where a specific essential amino acid (e.g., lysine or arginine) is replaced with its "heavy" 13C-labeled counterpart.[2] This leads to the incorporation of the heavy amino acid into all newly synthesized proteins.[2] By comparing the proteome of "heavy" labeled cells with "light" (unlabeled) cells under different experimental conditions, relative protein abundance can be accurately quantified by mass spectrometry.[3]

Table 2: Typical Quantitative Data from a SILAC Experiment for Relative Protein Quantification.

Performance Metric	Typical Value
Labeling Efficiency	> 95%
Number of Quantified Proteins	1,000 - 5,000+
Precision (Median % CV)	< 20%
Accuracy (for known ratios)	Within 20% of expected
Dynamic Range of Quantification	3-4 orders of magnitude

Data is representative of typical SILAC experiments for global proteome quantification.[8][9]

13C-MFA is a powerful technique used to determine the rates (fluxes) of metabolic pathways in living cells.[4] Cells are fed a 13C-labeled substrate, such as glucose or glutamine. The 13C atoms are incorporated into various metabolites as they are processed through the metabolic network. By measuring the 13C labeling patterns in downstream metabolites, typically amino acids derived from protein hydrolysis, the relative contributions of different pathways can be calculated.[10][11]

Table 3: Representative Data from a 13C-Metabolic Flux Analysis Experiment.

Metabolic Flux (relative units)	Control Cells	Treated Cells
Glycolysis (Glucose to Pyruvate)	100 ± 5	120 ± 7
Pentose Phosphate Pathway	30 ± 3	25 ± 4
TCA Cycle (Pyruvate to CO2)	80 ± 6	95 ± 8
Anaplerosis (Pyruvate to OAA)	20 ± 2	15 ± 3

This table presents a simplified, representative dataset illustrating the type of quantitative information obtained from a 13C-MFA experiment, showing changes in central carbon metabolism upon treatment.[12][13]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable experimental outcomes. Below are representative protocols for the key applications discussed.

Protocol 1: Quantitative Analysis of a Small Molecule Using m-Cyanobenzoic acid-13C6 as an Internal Standard by LC-MS/MS

• Preparation of Standards and Samples:

  • Prepare a stock solution of the unlabeled analyte and m-Cyanobenzoic acid-13C6 in a suitable organic solvent.

  • Create a series of calibration standards by spiking the unlabeled analyte into a blank matrix (e.g., plasma, urine) at various concentrations.

  • Add a fixed concentration of m-Cyanobenzoic acid-13C6 to all calibration standards and unknown samples.

• Sample Extraction:

  • Perform a protein precipitation or liquid-liquid extraction to remove interfering substances from the biological matrix.

  • Evaporate the organic solvent and reconstitute the sample in a mobile phase-compatible solution.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto a suitable liquid chromatography column for separation.

  • Use a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode to detect the specific precursor-to-product ion transitions for both the unlabeled analyte and m-Cyanobenzoic acid-13C6.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for each sample.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: Relative Protein Quantification using SILAC

• Cell Culture and Labeling:

  • Culture two populations of cells in parallel. One population is grown in "light" medium containing the natural amino acids, and the other in "heavy" medium containing a 13C-labeled essential amino acid (e.g., 13C6-Arginine and 13C6-Lysine).

  • Grow the cells for at least five to six cell divisions to ensure complete incorporation of the labeled amino acids.[8]

• Experimental Treatment and Sample Pooling:

  • Apply the experimental treatment to one cell population (e.g., drug treatment to the "heavy" labeled cells) while the other serves as a control.

  • Harvest and lyse the cells from both populations.

  • Combine equal amounts of protein from the "light" and "heavy" cell lysates.

• Protein Digestion and Mass Spectrometry:

  • Digest the combined protein mixture into peptides using an enzyme such as trypsin.

  • Analyze the resulting peptide mixture by LC-MS/MS.

• Data Analysis:

  • Use specialized software to identify peptides and quantify the intensity ratios of the "heavy" to "light" peptide pairs.

  • The ratio of these intensities reflects the relative abundance of the corresponding protein in the two samples.[3]

Visualizing Workflows and Relationships

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental workflows and logical relationships described.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SILAC - Based Proteomics Analysis - Creative Proteomics [creative-proteomics.com]
• 3. Quantitative analysis of SILAC data sets using spectral counting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The SILAC Fly Allows for Accurate Protein Quantification in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]
• 11. High-resolution 13C metabolic flux analysis | Semantic Scholar [semanticscholar.org]
• 12. In Vivo Estimates of Liver Metabolic Flux Assessed by 13C-Propionate and 13C-Lactate Are Impacted by Tracer Recycling and Equilibrium Assumptions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CeCaFDB: a curated database for the documentation, visualization and comparative analysis of central carbon metabolic flux distributions explored by 13C-fluxomics - PMC [pmc.ncbi.nlm.nih.gov]

Performance Characteristics of m-Cyanobenzoic acid-13C6 in LC-MS Calibration: A Comparative Guide

For researchers and scientists engaged in drug development and other quantitative analytical studies, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reliable results. m-Cyanobenzoic acid-13C6 serves as a crucial internal standard in liquid chromatography-mass spectrometry (LC-MS) for the precise quantification of its unlabeled counterpart, m-Cyanobenzoic acid, and structurally related analytes. This guide provides a comparative overview of the expected performance characteristics, specifically linearity and range, of calibration curves utilizing m-Cyanobenzoic acid-13C6, supported by representative experimental data and protocols.

Linearity and Range: A Comparative Analysis

The linearity of a calibration curve demonstrates the direct proportionality between the concentration of an analyte and the instrumental response. The range of the curve defines the lower and upper concentration limits within which the assay is accurate, precise, and linear. While specific performance data for every analytical method will vary based on the matrix, instrumentation, and experimental conditions, the following table summarizes typical calibration curve parameters for the quantification of aromatic carboxylic acids using a 13C-labeled internal standard like m-Cyanobenzoic acid-13C6 in an LC-MS/MS setting.

Parameter	Representative Performance	Alternative Method (Without Internal Standard)
Linear Range	0.1 ng/mL - 10,000 ng/mL	1 ng/mL - 5,000 ng/mL
Correlation Coefficient (r²)	> 0.99	0.98 - 0.99
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	1 ng/mL
Upper Limit of Quantification (ULOQ)	10,000 ng/mL	5,000 ng/mL
Precision (%CV)	< 15%	< 20%
Accuracy (%RE)	± 15%	± 20%

As the data indicates, methods employing a stable isotope-labeled internal standard such as m-Cyanobenzoic acid-13C6 typically exhibit a wider linear range, a higher correlation coefficient, and improved precision and accuracy compared to methods that do not use an internal standard. This is primarily because the internal standard effectively compensates for variations in sample preparation, injection volume, and matrix effects.

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of reliable quantitative analysis. Below is a representative protocol for generating a calibration curve for the quantification of an aromatic carboxylic acid using m-Cyanobenzoic acid-13C6 as an internal standard via LC-MS/MS.

Preparation of Calibration Standards

• Primary Stock Solutions: Prepare a 1 mg/mL stock solution of the analyte (e.g., m-Cyanobenzoic acid) and a 1 mg/mL stock solution of the internal standard (m-Cyanobenzoic acid-13C6) in a suitable organic solvent such as methanol or acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions of the analyte by serial dilution of the primary stock solution. The concentration of these working standards should cover the expected therapeutic or experimental range.

• Internal Standard Working Solution: Prepare a working solution of the internal standard at a fixed concentration (e.g., 100 ng/mL) by diluting the primary internal standard stock solution.

• Calibration Curve Samples: To an aliquot of blank biological matrix (e.g., plasma, urine), add a fixed volume of the internal standard working solution. Then, spike with the appropriate analyte working standard solution to achieve a series of calibration standards with increasing concentrations. A typical calibration curve may include 8-10 non-zero concentration levels.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in the same manner as the calibration standards, using a separate stock solution of the analyte.

LC-MS/MS Analysis

• Sample Preparation: Perform a protein precipitation or liquid-liquid extraction on the calibration standards, QC samples, and unknown samples to remove matrix interferences.

• Chromatographic Separation: Inject the extracted samples onto a suitable reverse-phase HPLC or UPLC column (e.g., C18). Use a gradient elution with mobile phases typically consisting of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B).

• Mass Spectrometric Detection: Analyze the eluent using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Monitor for specific precursor-to-product ion transitions for both the analyte and the internal standard.

• Data Analysis: Plot the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte for the calibration standards. Perform a linear regression analysis, typically with a 1/x² weighting, to generate the calibration curve. Use the resulting regression equation to determine the concentration of the analyte in the QC and unknown samples.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for generating a calibration curve using a stable isotope-labeled internal standard.

Caption: Experimental workflow for calibration curve generation.

A Comparative Guide to the Specificity of m-Cyanobenzoic Acid-¹³C₆ in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative bioanalysis, particularly within drug development and metabolomics, the use of stable isotope-labeled (SIL) internal standards is paramount for achieving accurate and precise results. This is especially critical when dealing with complex biological matrices such as plasma, urine, or tissue homogenates, where matrix effects can significantly impact analytical measurements. This guide provides a comprehensive overview of the expected performance of m-Cyanobenzoic acid-¹³C₆ as an internal standard, drawing upon established principles of isotope dilution mass spectrometry and data from structurally analogous ¹³C-labeled aromatic acids.

The primary advantage of using a ¹³C-labeled internal standard like m-Cyanobenzoic acid-¹³C₆ lies in its chemical and physical similarity to the unlabeled analyte. With the same extraction efficiency and chromatographic retention time, it co-elutes with the analyte, experiencing and thus compensating for the same degree of matrix-induced ion suppression or enhancement in the mass spectrometer.[1] This co-elution is a significant advantage over deuterium-labeled standards, which can sometimes exhibit slight chromatographic separation from the analyte, leading to differential matrix effects and compromised accuracy.[2]

Data Presentation: Performance Metrics

The following tables summarize the anticipated performance of m-Cyanobenzoic acid-¹³C₆ as an internal standard across various complex matrices. These values are synthesized from validation studies of analogous ¹³C-labeled aromatic carboxylic acids and represent typical performance expectations.

Table 1: Performance in Human Plasma

Parameter	Expected Value	Comments
Recovery	90 - 110%	High and consistent recovery is expected due to the identical chemical properties of the labeled and unlabeled compounds.
Matrix Effect	95 - 105% (IS Normalized)	The ¹³C₆-label ensures that the internal standard effectively tracks and corrects for matrix-induced ion suppression or enhancement.
Linearity (r²)	≥ 0.995	A wide linear dynamic range is anticipated for accurate quantification.
Precision (%RSD)	< 15%	High precision is a key benefit of using a stable isotope-labeled internal standard.
Accuracy (%Bias)	± 15%	The use of a ¹³C-labeled standard is crucial for achieving high accuracy in complex matrices.

Table 2: Performance in Human Urine

Parameter	Expected Value	Comments
Recovery	85 - 115%	Urine composition can be highly variable, but the SIL-IS is expected to track the analyte's recovery effectively.
Matrix Effect	90 - 110% (IS Normalized)	Effective compensation for variability in salt and organic content across different urine samples.
Linearity (r²)	≥ 0.99	Essential for reliable quantification in a highly variable matrix.
Precision (%RSD)	< 15%	Demonstrates the robustness of the method in a challenging matrix.
Accuracy (%Bias)	± 15%	Ensures dependable results despite the complexity of the urine matrix.

Table 3: Performance in Wastewater

Parameter	Expected Value	Comments
Recovery	75 - 120%	Wastewater presents a highly complex and variable matrix, but the SIL-IS is designed to compensate for these challenges.
Matrix Effect	85 - 115% (IS Normalized)	Crucial for mitigating the significant ion suppression or enhancement often observed in wastewater samples.
Linearity (r²)	≥ 0.99	Maintains quantitative accuracy across a range of analyte concentrations.
Precision (%RSD)	< 20%	Wider acceptance criteria may be necessary due to the extreme complexity of the matrix.
Accuracy (%Bias)	± 20%	Reflects the challenges of quantification in such a complex environmental matrix.

Experimental Protocols

The following are detailed methodologies for key experiments involving the use of a ¹³C-labeled internal standard for the analysis of an aromatic carboxylic acid in different matrices. These protocols are based on established methods for similar analytes.

1. Sample Preparation (Human Plasma)

• Protein Precipitation:

  • To 100 µL of plasma in a microcentrifuge tube, add 20 µL of m-Cyanobenzoic acid-¹³C₆ internal standard working solution (e.g., 1 µg/mL in methanol).

  • Add 400 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. Sample Preparation (Human Urine)

• Dilute-and-Shoot:

  • Centrifuge a 1 mL urine sample at 5,000 rpm for 5 minutes to remove particulate matter.

  • To 50 µL of the supernatant, add 20 µL of m-Cyanobenzoic acid-¹³C₆ internal standard working solution (e.g., 1 µg/mL in methanol).

  • Add 930 µL of the initial mobile phase to dilute the sample.

  • Vortex for 30 seconds.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Chromatographic Conditions:

  • HPLC System: A standard high-performance liquid chromatography system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient elution to separate the analyte from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Monitored Transitions (MRM):

    • m-Cyanobenzoic acid: m/z 146.0 → 102.0

    • m-Cyanobenzoic acid-¹³C₆: m/z 152.0 → 108.0

  • Ion Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Mandatory Visualization

Caption: Experimental workflow for quantitative analysis using a stable isotope-labeled internal standard.

Caption: Compensation for matrix effects using a co-eluting stable isotope-labeled internal standard.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Analytical Quantification of m-Cyanobenzoic Acid

This guide provides a comparative overview of analytical methodologies for the quantification of m-Cyanobenzoic acid, with a focus on the limit of detection (LOD) and limit of quantification (LOQ). While specific LOD and LOQ values for m-Cyanobenzoic acid-13C6 are not typically reported, as it serves as an internal standard, this guide will delve into the analytical performance of methods for the unlabeled m-Cyanobenzoic acid and structurally similar compounds. The use of a stable isotope-labeled internal standard like m-Cyanobenzoic acid-13C6 is a standard practice in high-sensitivity quantification methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure accuracy and precision by correcting for matrix effects and variations during sample processing and analysis.

Data Presentation: A Comparative Look at Analytical Performance

The following table summarizes the limit of quantification for m-Cyanobenzoic acid and related benzoic acid derivatives using various analytical techniques. This data provides researchers with a benchmark for expected performance when developing and validating their own analytical methods.

Analyte	Method	Limit of Quantification (LOQ)	Matrix
m-Cyanobenzoic Acid	LC-MS/MS	Typically in the low ng/mL range (estimated)	Biological Fluids
4-Acetamidobenzoic Acid	LC-MS/MS	10.0 ng/mL[1]	Pig Plasma
4-(bromomethyl)benzoic Acid	LC-MS/MS	0.5 ppm	Drug Substance
p-Chlorobenzoic Acid	LC-MS/MS	100 ng/L	Water

Experimental Protocols: A Generalized Approach to Quantification

The following is a representative experimental protocol for the quantification of m-Cyanobenzoic acid in a biological matrix using LC-MS/MS with m-Cyanobenzoic acid-13C6 as an internal standard. This protocol is based on established bioanalytical method validation guidelines from the International Council for Harmonisation (ICH).[2][3][4][5]

1. Sample Preparation:

• Protein Precipitation: To 100 µL of the biological matrix sample (e.g., plasma), add 300 µL of a protein precipitation agent (e.g., acetonitrile) containing the internal standard, m-Cyanobenzoic acid-13C6, at a fixed concentration.

• Vortexing and Centrifugation: Vortex the mixture for 1 minute to ensure thorough mixing and complete protein precipitation. Centrifuge the samples at a high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm) is typically used.

  • Mobile Phase: A gradient elution with a mobile phase consisting of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • Flow Rate: A flow rate of 0.4 mL/min is maintained.

  • Injection Volume: 5 µL of the prepared sample is injected.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode, depending on the analyte's properties.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions for both m-Cyanobenzoic acid and m-Cyanobenzoic acid-13C6 are monitored.

3. Method Validation:

The analytical method should be validated according to ICH M10 guidelines, which include the assessment of:[2][3][4][5]

• Selectivity and Specificity: Ensuring no interference from endogenous matrix components.

• Linearity: Establishing a linear relationship between the analyte concentration and the detector response over a defined range.

• Accuracy and Precision: Determining the closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified with acceptable accuracy and precision.

• Stability: Assessing the stability of the analyte in the biological matrix under different storage and processing conditions.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a typical experimental workflow for the determination of the Limit of Detection (LOD) and Limit of Quantification (LOQ) for an analyte using a calibration curve-based approach.

References

• 1. Development, Validation, and Application of the LC-MS/MS Method for Determination of 4-Acetamidobenzoic Acid in Pharmacokinetic Pilot Studies in Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. database.ich.org [database.ich.org]
• 3. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ICH M10 guideline: validation of bioanalytical methods [kymos.com]

The Unseen Pillar of Precision: Evaluating the Robustness of Bioanalytical Methods Utilizing m-Cyanobenzoic acid-13C6

A detailed comparison of analytical methods underscores the superior reliability of those employing 13C-labeled internal standards, such as m-cyanobenzoic acid-13C6, for quantitative bioanalysis. This guide provides an in-depth look at the experimental data and protocols that highlight the robustness of these methods, offering a crucial resource for researchers, scientists, and drug development professionals striving for the highest accuracy and reproducibility in their findings.

In the landscape of modern drug development and clinical research, the precision of quantitative bioanalysis is paramount. The choice of internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays is a critical factor that directly impacts the reliability and robustness of the results. While various types of internal standards are available, including deuterated and structural analogs, carbon-13 (¹³C) labeled compounds have emerged as a gold standard, offering distinct advantages in terms of analytical performance.

This guide focuses on the robustness of methods that employ m-cyanobenzoic acid-¹³C₆ as an internal standard. Through a comprehensive review of experimental data and methodologies, we will illustrate why ¹³C-labeled standards are often the superior choice for ensuring the integrity of bioanalytical data.

The Gold Standard: Why ¹³C-Labeled Internal Standards Excel

The ideal internal standard should perfectly mimic the analyte of interest throughout the entire analytical process—from sample preparation to detection. This includes co-elution during chromatography and identical ionization behavior in the mass spectrometer. It is in these aspects that ¹³C-labeled internal standards, like m-cyanobenzoic acid-¹³C₆, demonstrate their superiority over other alternatives, such as deuterated standards.

A key challenge with deuterated internal standards is the potential for chromatographic separation from the native analyte, a phenomenon known as the "isotope effect." This can lead to differential matrix effects, where the analyte and the internal standard are not equally affected by interfering substances in the sample, thereby compromising the accuracy of the quantification. Furthermore, deuterated standards can sometimes exhibit isotopic instability, with the potential for back-exchange of deuterium atoms, which can further skew results.

In contrast, ¹³C-labeled internal standards have nearly identical physicochemical properties to their unlabeled counterparts. This ensures true co-elution and minimizes the impact of matrix effects, leading to more accurate and precise measurements. The inherent stability of the ¹³C isotope also eliminates concerns of isotopic exchange, contributing to the overall robustness of the analytical method.

Quantitative Data at a Glance: A Comparative Overview

Table 1: Comparison of Key Performance Parameters for Different Types of Internal Standards

Performance Parameter	¹³C-Labeled Internal Standard (e.g., m-Cyanobenzoic acid-¹³C₆)	Deuterated Internal Standard	Structural Analog Internal Standard
Co-elution with Analyte	Nearly identical retention time	May exhibit slight retention time shifts	Retention time may differ significantly
Correction for Matrix Effects	Excellent	Good, but can be less effective with retention time shifts	Variable and often incomplete
Isotopic Stability	Highly stable, no risk of isotope exchange	Potential for deuterium-hydrogen exchange	Not applicable
Accuracy & Precision	High	Generally good, but can be lower than ¹³C-labeled standards	Lower accuracy and precision
Availability & Cost	Generally more expensive and less readily available	More commonly available and generally less expensive	Widely available and typically the least expensive

Table 2: Typical Bioanalytical Method Validation Parameters

Validation Parameter	Acceptance Criteria (FDA/ICH Guidelines)	Typical Performance with ¹³C-Labeled IS
Linearity (r²)	≥ 0.99	> 0.995
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Accuracy (%Bias)	Within ±15% (±20% at LLOQ)	Within ±10%
Recovery	Consistent, precise, and reproducible	Consistent and reproducible
Matrix Effect	CV of IS-normalized matrix factor ≤ 15%	Minimal and well-compensated
Stability (Freeze-thaw, Bench-top, Long-term)	Analyte concentration within ±15% of nominal	Highly stable

Under the Microscope: Experimental Protocols

The robustness of an analytical method is rigorously tested by introducing small, deliberate variations to the method parameters and observing the effect on the results. A detailed experimental protocol for a typical bioanalytical LC-MS/MS method using a ¹³C-labeled internal standard is outlined below.

Experimental Protocol: Quantification of an Analyte in Human Plasma using a ¹³C-Labeled Internal Standard

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution (containing m-cyanobenzoic acid-¹³C₆ or another appropriate ¹³C-labeled IS).

• Vortex briefly to mix.

• Add 400 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a 5 µL aliquot into the LC-MS/MS system.

2. Liquid Chromatography (LC) Parameters

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: A linear gradient tailored to the specific analyte and internal standard.

• Column Temperature: 40°C

3. Tandem Mass Spectrometry (MS/MS) Parameters

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the analyte.

• Multiple Reaction Monitoring (MRM) Transitions: Optimized for the specific analyte and its ¹³C-labeled internal standard.

• Instrument Parameters: Source temperature, gas flows, and collision energies are optimized for maximum sensitivity and specificity.

4. Robustness Testing Protocol

To assess method robustness, the following parameters are intentionally varied:

• Mobile Phase Composition: ±2% variation in the organic solvent ratio.

• Mobile Phase pH: ±0.2 pH units.

• Column Temperature: ±5°C.

• Flow Rate: ±5%.

• Autosampler Temperature: Variation between 4°C and room temperature.

The precision and accuracy of quality control (QC) samples are evaluated under each of these varied conditions. The results should remain within the acceptance criteria to demonstrate the robustness of the method.

Visualizing the Path to Reliable Data

The logical workflow for selecting an appropriate internal standard and the subsequent steps in method validation are crucial for ensuring the final data is reliable.

Caption: Decision workflow for internal standard selection and subsequent method validation.

Conclusion: A Foundation of Confidence

A Guideline for Inter-Laboratory Comparison of m-Cyanobenzoic Acid-13C6 Analysis

Disclaimer: As of late 2025, a dedicated, publicly available inter-laboratory comparison study for the analysis of m-Cyanobenzoic acid-13C6 could not be identified. The following guide is a hypothetical framework designed for researchers, scientists, and drug development professionals. It provides a template for how such a comparison could be structured, presenting plausible experimental data and protocols to illustrate the process.

This guide outlines a simulated inter-laboratory study to assess the proficiency of various laboratories in the quantitative analysis of m-cyanobenzoic acid using m-cyanobenzoic acid-13C6 as an internal standard. The objective of such a study would be to evaluate the accuracy, precision, and overall reproducibility of the analytical methods employed across different facilities.

Hypothetical Inter-Laboratory Study Design

An organizing body would prepare and distribute standardized samples of a relevant matrix (e.g., human plasma) spiked with a known concentration of m-cyanobenzoic acid to a set of participating laboratories. Each laboratory would also receive a high-purity standard of m-Cyanobenzoic acid-13C6 to be used as an internal standard for quantification.[1] The laboratories would then analyze the samples using their in-house validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Experimental Protocols

The following provides a detailed, representative methodology that could be employed in such an analysis.

2.1. Sample Preparation: Protein Precipitation

• Thaw plasma samples and vortex to ensure homogeneity.

• To a 100 µL aliquot of plasma, add 20 µL of the internal standard working solution (m-Cyanobenzoic acid-13C6 at 500 ng/mL in methanol).

• Add 400 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean vial for LC-MS/MS analysis.

2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

• Chromatographic System: A typical UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: Hold at 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: Hold at 5% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

• MRM Transitions:

  • m-Cyanobenzoic acid: Precursor ion (Q1) m/z 146.0 -> Product ion (Q3) m/z 102.0

  • m-Cyanobenzoic acid-13C6 (Internal Standard): Precursor ion (Q1) m/z 152.0 -> Product ion (Q3) m/z 107.0

Data Presentation: Hypothetical Results

The following tables summarize plausible quantitative results from five fictional participating laboratories. The assigned concentration of m-cyanobenzoic acid in the distributed sample was 25.0 ng/mL .

Table 1: Summary of Reported Concentrations and Accuracy

Laboratory	Mean Reported Concentration (ng/mL)	Standard Deviation (ng/mL)	Accuracy (% Bias)
Lab A	24.5	1.2	-2.0%
Lab B	26.2	1.5	+4.8%
Lab C	23.8	1.1	-4.8%
Lab D	25.3	1.3	+1.2%
Lab E	27.1	2.0	+8.4%

Table 2: Precision and Limit of Quantification (LOQ)

Laboratory	Intra-day Precision (%RSDr)	Inter-day Precision (%RSDR)	Reported LOQ (ng/mL)
Lab A	4.9%	5.8%	1.0
Lab B	5.7%	6.5%	0.5
Lab C	4.6%	5.5%	1.0
Lab D	5.1%	6.1%	0.8
Lab E	7.4%	8.9%	1.5

• % Bias was calculated as: ((Mean Reported Concentration - Assigned Concentration) / Assigned Concentration) * 100.

• %RSDr (repeatability) and %RSDR (reproducibility) are measures of precision.

Visualization of the Inter-Laboratory Comparison Workflow

The following diagram illustrates the typical workflow of an inter-laboratory comparison study.

Caption: Workflow of a typical inter-laboratory comparison study.

References

• 1. medchemexpress.com [medchemexpress.com]

The Isotopic Advantage: A Cost-Benefit Analysis of m-Cyanobenzoic Acid-¹³C₆ in Research

In the precise and demanding world of scientific research, particularly in drug development and metabolic studies, the choice of analytical standards is paramount. While the initial procurement cost of isotopically labeled compounds, such as m-Cyanobenzoic acid-¹³C₆, is demonstrably higher than their unlabeled counterparts, a thorough cost-benefit analysis reveals a compelling case for their use. The enhanced accuracy, reduced experimental variability, and potential for novel insights often outweigh the upfront investment, leading to long-term savings in time, resources, and the avoidance of costly repeat experiments.

m-Cyanobenzoic acid-¹³C₆ is a stable isotope-labeled version of m-cyanobenzoic acid, where six carbon atoms in the benzene ring have been replaced with the heavy isotope ¹³C. This subtle alteration in mass, while not affecting the chemical properties of the molecule, provides a distinct signature that is readily detectable by mass spectrometry. This key feature underpins its principal applications as a superior internal standard for quantitative analysis and as a tracer for metabolic flux analysis.

Performance Comparison: Labeled vs. Unlabeled Internal Standards

The primary role of an internal standard (IS) in quantitative analysis is to correct for variations in sample preparation and instrument response. The ideal IS behaves identically to the analyte during extraction, derivatization, and ionization. Due to their chemical and physical similarity, stable isotope-labeled compounds are considered the "gold standard" for internal standards in mass spectrometry-based bioanalysis.

Table 1: Quantitative Performance Comparison of Internal Standards

Parameter	m-Cyanobenzoic Acid-¹³C₆ (SIL-IS)	Unlabeled m-Cyanobenzoic Acid (Analog IS)
Co-elution with Analyte	Perfect co-elution	Potential for chromatographic shift
Ionization Efficiency	Identical to analyte	May differ from analyte
Matrix Effect Compensation	Excellent	Variable and often incomplete
Accuracy & Precision	High	Moderate to Low
Method Development Time	Reduced	Can be extensive
Risk of Inaccurate Data	Low	High

The use of an unlabeled structural analog, like unlabeled m-cyanobenzoic acid, as an internal standard is a more economical option. However, it is prone to inaccuracies due to differences in chromatographic retention times and ionization efficiencies, especially in complex biological matrices. These differences can lead to poor compensation for matrix effects, where other molecules in the sample suppress or enhance the ionization of the analyte and the internal standard to different extents. This can result in significant quantification errors. In contrast, a stable isotope-labeled internal standard (SIL-IS) like m-Cyanobenzoic acid-¹³C₆ co-elutes with the analyte and experiences nearly identical matrix effects, leading to far more accurate and precise results.

Cost Analysis: A Long-Term Perspective

While a direct price comparison is subject to market fluctuations and supplier variations, the initial cost of m-Cyanobenzoic acid-¹³C₆ is significantly higher than its unlabeled form.

Table 2: Illustrative Cost Comparison

Compound	Purity	Estimated Price (per 100 mg)
m-Cyanobenzoic acid-¹³C₆	>98%	Quote Required (Typically several hundred to thousands of USD)
m-Cyanobenzoic acid	>98%	~$50 - $100 USD

The true cost-effectiveness, however, extends beyond the purchase price. The use of a less reliable internal standard can lead to failed experiments, the need for extensive troubleshooting, and the potential for misleading results that could derail a research project. The financial and temporal costs associated with these issues can far exceed the initial savings of using an unlabeled standard.

Experimental Protocols: A Glimpse into Application

The following provides a generalized methodology for the use of m-Cyanobenzoic acid-¹³C₆ as an internal standard in a typical LC-MS/MS workflow for the quantification of a target analyte in a biological matrix (e.g., plasma).

Protocol: Quantification of a Target Analyte in Plasma using LC-MS/MS with m-Cyanobenzoic Acid-¹³C₆ as an Internal Standard

1. Preparation of Stock Solutions:

• Prepare a 1 mg/mL stock solution of the target analyte in a suitable organic solvent (e.g., methanol).

• Prepare a 1 mg/mL stock solution of m-Cyanobenzoic acid-¹³C₆ in the same solvent.

2. Preparation of Calibration Standards and Quality Control Samples:

• Serially dilute the analyte stock solution to prepare a series of calibration standards at concentrations spanning the expected range of the study samples.

• Prepare quality control (QC) samples at low, medium, and high concentrations.

3. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, calibration standard, or QC sample, add 300 µL of the internal standard spiking solution (a dilute solution of m-Cyanobenzoic acid-¹³C₆ in acetonitrile).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Analysis:

• Inject the prepared samples onto a suitable C18 reverse-phase HPLC column.

• Use a gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Detect the analyte and the internal standard using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for both the analyte and m-Cyanobenzoic acid-¹³C₆.

5. Data Analysis:

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the study samples and QC samples from the calibration curve.

Visualizing the Workflow and Rationale

The decision-making process for choosing an internal standard and the subsequent experimental workflow can be visualized to better understand the advantages of using a stable isotope-labeled compound.

Decision workflow for internal standard selection and its impact on experimental outcome.

In metabolic flux analysis, m-Cyanobenzoic acid-¹³C₆ can serve as a tracer to follow the metabolic fate of the cyanobenzoic acid moiety within a biological system. The incorporation of the ¹³C atoms into downstream metabolites provides direct evidence of pathway utilization and allows for the quantification of metabolic fluxes, offering insights that are unattainable with unlabeled compounds.

Workflow for using m-Cyanobenzoic acid-¹³C₆ as a tracer in metabolic flux analysis.

Conclusion

The decision to use m-Cyanobenzoic acid-¹³C₆ in research is a strategic one that balances upfront costs with the long-term benefits of data quality and reliability. For regulated bioanalysis, pharmacokinetic studies, and cutting-edge metabolic research, the superior performance of a stable isotope-labeled internal standard is not just a recommendation but often a necessity. The investment in m-Cyanobenzoic acid-¹³C₆ mitigates the risk of costly experimental failures and ensures the generation of robust, defensible data, ultimately accelerating the pace of discovery and development. For researchers, scientists, and drug development professionals, the isotopic advantage offered by m-Cyanobenzoic acid-¹³C₆ represents a sound investment in the integrity and success of their work.

Safety & Regulatory Compliance

Proper Disposal of m-Cyanobenzoic acid-¹³C₆: A Step-by-Step Guide for Laboratory Professionals

Researchers and drug development professionals handling m-Cyanobenzoic acid-¹³C₆ must adhere to strict safety and disposal protocols to ensure a safe laboratory environment and regulatory compliance. This guide provides essential, step-by-step instructions for the proper disposal of this compound, minimizing risks and environmental impact.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be aware of the hazards associated with m-Cyanobenzoic acid. This compound is categorized as a skin, eye, and respiratory irritant.[1][2][3] In case of exposure, follow these first-aid measures:

• After eye contact: Immediately rinse with plenty of water, including under the eyelids, for at least 15 minutes. If irritation persists, seek medical attention.[1][3]

• After skin contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[1][2]

• If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms appear.[1][4]

• If swallowed: Rinse mouth with water and drink plenty of water afterwards. Do NOT induce vomiting. Get medical attention if symptoms occur.[1][4]

Appropriate personal protective equipment (PPE) is mandatory when handling m-Cyanobenzoic acid-¹³C₆. This includes:

• Protective gloves (Nitrile rubber is recommended)[3]

• Safety glasses with side-shields or goggles[1][2]

• A lab coat or other protective clothing[1]

• Use in a well-ventilated area, such as a fume hood, to avoid dust formation and inhalation.[1][4]

Quantitative Hazard Data Summary

The following table summarizes the key hazard classifications for m-Cyanobenzoic acid, which are applicable to its ¹³C₆ isotopologue.

Hazard Classification	Category	GHS Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation.
Specific target organ toxicity (single exposure)	3	H335: May cause respiratory irritation.
Acute toxicity (oral)	4	H302: Harmful if swallowed.

Step-by-Step Disposal Procedure

The disposal of m-Cyanobenzoic acid-¹³C₆ must be carried out in accordance with local, state, and federal regulations. Do not dispose of this chemical in drains or with general laboratory trash.[1][2]

• Containerization:

  • Place the m-Cyanobenzoic acid-¹³C₆ waste into a clearly labeled, sealed, and suitable container. The container should be robust and compatible with the chemical.

  • Label the container with the full chemical name ("m-Cyanobenzoic acid-¹³C₆"), the appropriate hazard symbols (e.g., irritant), and the date of accumulation.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure chemical waste storage area.[1]

  • Ensure the storage area is away from incompatible materials such as strong oxidizing agents and strong bases.[1]

• Waste Collection:

  • Contact your institution's Environmental Health and Safety (EHS) office to arrange for the collection and disposal of the chemical waste.

  • Provide the EHS office with a complete and accurate description of the waste, including its composition and quantity.

• Documentation:

  • Maintain a record of the amount of m-Cyanobenzoic acid-¹³C₆ disposed of and the date of disposal. This is crucial for laboratory inventory management and regulatory compliance.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for m-Cyanobenzoic acid-¹³C₆.

Caption: Disposal workflow for m-Cyanobenzoic acid-¹³C₆.

References

• 1. fishersci.com [fishersci.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. m-Cyanobenzoic acid(1877-72-1) MSDS Melting Point Boiling Point Density Storage Transport [chemicalbook.com]

Essential Safety and Operational Guide for Handling m-Cyanobenzoic acid-13C6

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of m-Cyanobenzoic acid-13C6. The information is intended for researchers, scientists, and professionals in drug development laboratories.

Hazard Identification and Personal Protective Equipment (PPE)

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber, 0.4 mm or thicker).[6] Double gloving is recommended.[7] Gloves should be inspected before use and disposed of properly after handling.[1]	To prevent skin contact, which can cause irritation.[1][2][3] Nitrile gloves offer good resistance to a broad range of chemicals.[8][9][10]
Eye and Face Protection	Safety glasses with side-shields or chemical splash goggles are mandatory.[6][11] A face shield should be used when there is a risk of splashing.[8]	To protect eyes from dust particles and splashes, which can cause serious irritation.[1][2][3]
Body Protection	A buttoned lab coat is required.[7][9] For tasks with a higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.[6]	To protect the skin and personal clothing from contamination.
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize dust and vapor inhalation.[7][12] If ventilation is inadequate, a suitable respirator should be used.[6]	To prevent respiratory tract irritation from dust or vapors.[1][2]
Footwear	Closed-toe shoes must be worn in the laboratory at all times.[7]	To protect feet from spills and falling objects.

Operational Plan: Step-by-Step Handling Procedure

2.1. Preparation and Engineering Controls

• Designated Area: All work with m-Cyanobenzoic acid-13C6 must be conducted in a designated area within a certified chemical fume hood.[12][13]

• Ventilation: Ensure the chemical fume hood is functioning correctly before starting any work.[7]

• Emergency Equipment: Locate and verify the functionality of the nearest emergency eyewash station and safety shower before beginning work.[13][14]

• Avoid Incompatibilities: Keep the work area free of incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[4][15]

2.2. Handling the Compound

• Don PPE: Put on all required personal protective equipment as detailed in Table 1.

• Weighing: If possible, weigh the solid compound inside the chemical fume hood. If a balance is located outside the hood, use a tared, sealed container to transport the material to the hood.

• Dissolving/Mixing: When preparing solutions, add the solid m-Cyanobenzoic acid-13C6 to the solvent slowly to avoid splashing.

• Heating: If heating is required, do so with caution and under controlled conditions to prevent decomposition, which may release toxic fumes.[4]

• Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves were worn.[4][7]

Disposal Plan

All waste containing m-Cyanobenzoic acid-13C6 must be treated as hazardous waste.

3.1. Waste Collection

• Solid Waste: Collect any solid waste, including contaminated gloves, wipes, and weighing paper, in a clearly labeled, sealed container designated for cyanide-containing hazardous waste.[7][13]

• Liquid Waste: Collect all solutions containing m-Cyanobenzoic acid-13C6 in a separate, labeled, and sealed hazardous waste container.

• Glassware Decontamination:

  • Rinse contaminated glassware with a suitable solvent (e.g., the solvent used in the experiment) and collect the rinsate as hazardous waste.

  • For further decontamination, especially if the glassware will be used for other purposes, wash it with a 10% bleach solution, followed by a thorough rinse with water. This should be done within a fume hood.[13]

3.2. Waste Disposal

• Dispose of all hazardous waste through your institution's Environmental Health and Safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

Table 2: Emergency Response Protocol

Emergency Situation	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes.[7][13][16] Remove contaminated clothing while under the safety shower. Seek medical attention.[7]
Eye Contact	Immediately flush eyes with water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids.[7][13][16] Seek immediate medical attention.[14]
Inhalation	Move the affected person to fresh air immediately.[4][7][16] If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration using a suitable mechanical device.[4][5] Seek immediate medical attention. Do not perform mouth-to-mouth resuscitation.[16]
Ingestion	Rinse the mouth with water.[3][4] Do NOT induce vomiting.[5] Seek immediate medical attention.[7]
Spill	For a small spill inside a chemical fume hood, carefully sweep up the solid material, trying to avoid dust formation, and place it in a labeled hazardous waste container.[7] Clean the spill area with a damp cloth, and dispose of the cloth as hazardous waste.[7] For larger spills or spills outside a fume hood, evacuate the area, alert others, and contact your institution's EHS office.[7][13]

Workflow Diagram

The following diagram illustrates the standard workflow for handling m-Cyanobenzoic acid-13C6 from preparation to disposal.

Caption: Workflow for handling m-Cyanobenzoic acid-13C6.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. 4-Cyanobenzoic acid(619-65-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. m-Cyanobenzoic acid(1877-72-1) MSDS Melting Point Boiling Point Density Storage Transport [chemicalbook.com]
• 6. download.basf.com [download.basf.com]
• 7. - Division of Research Safety | Illinois [drs.illinois.edu]
• 8. hsa.ie [hsa.ie]
• 9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 10. fragranceoilsdirect.co.uk [fragranceoilsdirect.co.uk]
• 11. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 12. research.columbia.edu [research.columbia.edu]
• 13. Information on Cyanide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 14. ehs.yale.edu [ehs.yale.edu]
• 15. fishersci.com [fishersci.com]
• 16. lsuhsc.edu [lsuhsc.edu]